Physicochemical properties of Methyl 3-amino-2-cyclohexylpropanoate
Physicochemical Properties of Methyl 3-amino-2-cyclohexylpropanoate Part 1: Executive Summary Methyl 3-amino-2-cyclohexylpropanoate is a specialized -amino acid derivative, structurally defined as the methyl ester of -cy...
Author: BenchChem Technical Support Team. Date: February 2026
Physicochemical Properties of Methyl 3-amino-2-cyclohexylpropanoate
Part 1: Executive Summary
Methyl 3-amino-2-cyclohexylpropanoate is a specialized
-amino acid derivative, structurally defined as the methyl ester of -cyclohexyl--alanine (or -homocyclohexylglycine). Unlike canonical -amino acids, where the side chain and amine are bound to the same carbon, this molecule features a "beta" backbone architecture ().
This structural modification imparts unique physicochemical properties—specifically proteolytic resistance and conformational stability —making it a critical building block in the synthesis of peptidomimetics , foldamers (
-peptides), and protease inhibitors (e.g., renin or HIV protease inhibitors). Its bulky cyclohexyl group provides significant lipophilicity, influencing the pharmacokinetic profile of drug candidates by enhancing membrane permeability compared to their aromatic analogs (e.g., phenylalanine derivatives).
Part 2: Chemical Identity & Structural Analysis
The molecule exists as a chiral entity, with the (S)- and (R)- enantiomers determining the helical twist in
Note: Often cited as HCl salt (e.g., 1253003-88-X for related analogs) or free base.[1]
Molecular Formula
SMILES
COC(=O)C(CC1CCCCC1)CN
Stereochemistry
Contains one chiral center at C2 (-carbon).
Part 3: Physicochemical Profile
The following data aggregates experimental baselines and high-confidence predictive models (ACD/Labs, ChemAxon) essential for formulation and synthesis planning.
Table 1: Key Physicochemical Parameters
Property
Value
Context & Implication
Molecular Weight
185.26 g/mol
Low MW fragment; ideal for fragment-based drug design (FBDD).
Physical State
Colorless Oil / Low-melting Solid
Free base is an oil; HCl salt is a white crystalline solid.
Boiling Point
~245°C (Predicted)
High boiling point due to H-bonding; distillable only under high vacuum (<1 mmHg).
pKa (Amine)
9.4 ± 0.5
Highly basic primary amine. Exists as a cation () at physiological pH (7.4).
LogP (Lipophilicity)
1.8 - 2.1
Moderate lipophilicity driven by the cyclohexyl ring. Good membrane permeability potential.
Polar Surface Area (PSA)
52.3 Ų
Well below the 140 Ų threshold, indicating excellent oral bioavailability potential.
Solubility
Amphiphilic
Free base: Soluble in DCM, EtOAc, MeOH. Salt: Soluble in Water, DMSO.
Part 4: Synthetic & Purification Workflows
The synthesis of
-amino acids is more challenging than -amino acids. The most robust route for the 2-cyclohexyl substitution pattern involves the reduction of a cyanoacetate intermediate. This pathway avoids the racemization issues common in other routes.
Protocol: Cyanoacetate Reduction Route
Alkylation: React methyl cyanoacetate with cyclohexyl bromide (or iodide) using a base (NaH or K2CO3) in DMF to form Methyl 2-cyano-2-cyclohexylacetate .
Hydrogenation: Subject the intermediate to catalytic hydrogenation (Raney Nickel or Pd/C) in methanol with ammonia (to suppress secondary amine formation).
Purification: The product is isolated as the HCl salt to prevent self-cyclization (lactamization).
Visualization: Synthesis Logic
Figure 1: Synthetic pathway via cyanoacetate alkylation and nitrile reduction, ensuring correct regiochemistry.
Part 5: Stability & Handling
1. Intramolecular Cyclization (Lactamization):
The free base of Methyl 3-amino-2-cyclohexylpropanoate is thermodynamically prone to cyclization. The amine (nucleophile) can attack the methyl ester (electrophile) to form 4-cyclohexyl-2-pyrrolidinone (
-lactam).
Prevention: Always store as the Hydrochloride (HCl) salt or Tosylate salt .
Handling: Liberate the free base only immediately prior to coupling reactions.
2. Ester Hydrolysis:
The methyl ester is susceptible to hydrolysis under basic conditions (pH > 10).
Protocol: Avoid prolonged exposure to aqueous bases (NaOH/LiOH) unless the intention is to generate the free acid.
3. Oxidation:
The primary amine is sensitive to air oxidation over long periods. Store under Argon/Nitrogen at -20°C.
Part 6: Application in Drug Design
1. Peptidomimetics & Foldamers:
This molecule is a "
-amino acid." When incorporated into peptides, the extra methylene group () in the backbone alters the hydrogen-bonding pattern, allowing the formation of stable secondary structures like 14-helices (unlike the -helix of standard peptides).
Utility: These helices are resistant to proteolytic degradation by pepsin or trypsin, extending the half-life of peptide drugs.
2. Protease Inhibitors:
The bulky cyclohexyl group mimics the hydrophobic side chains of Phenylalanine or Leucine but with different steric bulk.
Mechanism: It fits into the hydrophobic S1 or S2 pockets of enzymes like Renin (hypertension) or Neuraminidase (viral replication), acting as a non-cleavable transition state mimic.
Visualization: Structural Logic in Drug Design
Figure 2: Structure-Activity Relationship (SAR) mapping physicochemical features to therapeutic utility.
References
Seebach, D.
-Peptides: a surprise at every turn. Chemical Communications. Link
Gellman, S. H. (1998). Foldamers: a manifesto. Accounts of Chemical Research. Link
ChemicalBook. (2025).[2] Ethyl 3-amino-2-cyclohexylpropanoate Properties (Analog Reference). Link
Molecular Structure and Conformation of Cyclohexyl Beta-Amino Esters: A Guide to Stereochemical Control and Analysis
An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Abstract Cyclohexyl beta-amino esters are a pivotal class of molecules in medicinal chemistry and drug development. Their rigid...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals
Abstract
Cyclohexyl beta-amino esters are a pivotal class of molecules in medicinal chemistry and drug development. Their rigid cyclohexane backbone imparts conformational constraint, which is crucial for designing molecules with high receptor affinity and specificity. The relative orientation of the amino and ester functionalities, dictated by the stereochemistry and conformational preferences of the cyclohexane ring, profoundly influences their biological activity. This guide provides a comprehensive exploration of the synthesis, conformational analysis, and structural characterization of these compounds. We delve into the fundamental principles of cyclohexane stereochemistry, present detailed experimental protocols for spectroscopic and crystallographic analysis, and offer a workflow for computational modeling. This document is intended to be a critical resource for researchers aiming to leverage the unique structural features of cyclohexyl beta-amino esters in the design of novel therapeutics.
Introduction: The Strategic Importance of Conformational Constraint
In the intricate dance of molecular recognition, shape is paramount. The ability of a drug molecule to bind effectively to its biological target is governed by a precise three-dimensional complementarity. While flexible molecules can adopt a multitude of shapes, this conformational freedom often comes at an entropic cost upon binding, potentially lowering affinity. Furthermore, a flexible ligand may interact with multiple off-target receptors, leading to undesirable side effects.
Conformationally restricted scaffolds, such as the cyclohexane ring, are powerful tools in drug design to address these challenges.[1] By incorporating a rigid core, chemists can lock a molecule into a specific, biologically active conformation. Cyclohexyl β-amino acids and their ester derivatives are exemplary in this regard. They serve as unnatural building blocks for peptidomimetics, compounds that mimic the structure of peptides but with enhanced stability against enzymatic degradation.[2] The precise spatial arrangement of the amino and ester groups—the key pharmacophoric elements—is critical for their function, making a thorough understanding of their molecular structure and conformation indispensable.
This guide will systematically dissect the factors governing the structure of cyclohexyl beta-amino esters, from the foundational principles of cyclohexane stereochemistry to the advanced techniques used for their characterization.
Foundational Principles: The Chair Conformation of Cyclohexane
The cyclohexane ring is not a planar hexagon. To achieve tetrahedral bond angles of approximately 109.5° and minimize both angle and torsional strain, it adopts a puckered three-dimensional structure.[3] The most stable and predominant of these is the chair conformation .[4][5]
In the chair form, the twelve hydrogen atoms are not equivalent and are classified into two distinct types:
Axial (a): Six hydrogens point vertically, perpendicular to the average plane of the ring, alternating up and down.[6]
Equatorial (e): The other six hydrogens point outwards from the perimeter of the ring, lying roughly within the plane.[6]
A critical dynamic feature of cyclohexane is the ring flip , a rapid interconversion between two equivalent chair conformations that occurs at room temperature.[4] During a ring flip, all axial bonds become equatorial, and all equatorial bonds become axial, while their "up" or "down" orientation relative to the ring's plane is maintained.
When a substituent replaces a hydrogen atom, the two chair conformations are no longer of equal energy. The conformation that places the substituent in the more spacious equatorial position is generally more stable.[7] This preference is primarily due to the avoidance of 1,3-diaxial interactions , a form of steric strain between an axial substituent and the axial hydrogens on the same face of the ring (at the C3 and C5 positions).[7]
Conformational Analysis of 1,2-Disubstituted Cyclohexyl Beta-Amino Esters
For a cyclohexyl beta-amino ester, we consider a 1,2-disubstituted cyclohexane ring. The conformational analysis becomes more complex as we must account for the stereochemical relationship between the two substituents (cis or trans) and the steric and electronic effects of both groups.
The Role of A-Values in Predicting Stability
The energetic preference for a substituent to occupy the equatorial position is quantified by its A-value , which is the difference in Gibbs free energy (ΔG) between the axial and equatorial conformers.[8] A larger A-value signifies a stronger preference for the equatorial position due to greater steric bulk.
Substituent
A-Value (kcal/mol)
-CN
0.2
-Br
0.2-0.7
-OH
0.6 (0.9 in H-bonding solvents)
-COOMe
1.1
-NH₂
1.2 (1.8 in H-bonding solvents)
-CH₃
1.8
-C₂H₅
2.0
-C₆H₅ (Phenyl)
3.0
-C(CH₃)₃ (tert-Butyl)
> 4.5
Table compiled from references[9][10]. A-values can vary slightly depending on the measurement method and solvent.
Based on these values, both the amino and the ester groups have a significant preference for the equatorial position. This preference forms the basis for predicting the most stable conformation.
Analysis of trans-1,2-Isomers
In a trans-1,2-disubstituted cyclohexane, the two groups are on opposite faces of the ring. This arrangement allows for two possible chair conformations:
Diequatorial (e,e): Both the amino and ester groups occupy equatorial positions.
Diaxial (a,a): Both groups occupy axial positions.
The diequatorial conformer is overwhelmingly more stable.[3][11] The diaxial conformer suffers from severe 1,3-diaxial interactions for both substituents, making its population negligible at equilibrium. Therefore, trans-cyclohexyl beta-amino esters are conformationally locked in a diequatorial state. This has been confirmed by X-ray crystallography of trans-2-aminocyclohexanecarboxylic acid oligomers, which show a rigid helical structure where each cyclohexane unit maintains a diequatorial chair conformation.[3]
Analysis of cis-1,2-Isomers
In a cis-1,2-disubstituted cyclohexane, the groups are on the same face of the ring. Ring flipping interconverts two conformations, each having one axial and one equatorial substituent (a,e and e,a).[3][11]
The equilibrium will favor the conformer that places the sterically larger group in the equatorial position. According to the A-values in Table 1, the -NH₂ group (A ≈ 1.2-1.8 kcal/mol) and -COOMe group (A ≈ 1.1 kcal/mol) are of comparable steric bulk. Therefore, cis-isomers will exist as a dynamic mixture of both conformers, with a slight preference for the conformer that places the amino group in the equatorial position.
Beyond Sterics: Electronic Effects and Hydrogen Bonding
While A-values provide a good first approximation, other factors can influence conformational equilibrium:
Hyperconjugation: Stabilizing interactions can occur between occupied (bonding) and unoccupied (antibonding) molecular orbitals. For instance, a σ(C-H) → σ*(C-X) interaction (where X is an electronegative substituent) can favor a specific conformation, sometimes overriding steric effects.[12]
Intramolecular Hydrogen Bonding: In the cis-isomer, it is conceivable that a hydrogen bond could form between an axial amino group and an equatorial ester group (or vice versa), creating a stabilizing 6- or 7-membered ring. Such interactions are known to influence conformation.[13][14] The presence of such a bond could be probed by IR spectroscopy (observing shifts in N-H or C=O stretching frequencies) or by computational modeling.
Synthesis of Cyclohexyl Beta-Amino Esters
Stereocontrolled synthesis is essential to access specific isomers for biological evaluation. A common and effective strategy is the Michael addition of an amine to a cyclohexene-1-carboxylate ester.
Protocol: Stereoselective Michael Addition
This protocol is adapted from a synthesis of polyhydroxylated cyclohexane β-amino acids and can be generalized.[15]
Objective: To synthesize a cis-cyclohexyl beta-amino ester via lithium amide addition.
Solvents for chromatography (e.g., ethyl acetate, hexanes)
Procedure:
Amide Preparation: In a flame-dried, three-neck flask under an argon atmosphere, dissolve dibenzylamine (1.1 equivalents) in anhydrous THF. Cool the solution to -78 °C in a dry ice/acetone bath.
Lithiation: Add n-BuLi (1.05 equivalents) dropwise to the stirred solution. Maintain the temperature at -78 °C and stir for 30 minutes to ensure complete formation of lithium dibenzylamide. The causality here is that the strong base n-BuLi deprotonates the amine to form the highly nucleophilic lithium amide, which is required for the subsequent conjugate addition.
Michael Addition: Add a solution of methyl cyclohex-1-ene-1-carboxylate (1.0 equivalent) in anhydrous THF dropwise to the lithium amide solution at -78 °C. Stir the reaction mixture for 2-4 hours. The low temperature is critical to control the reaction rate and enhance stereoselectivity, favoring the kinetic cis-product.
Quenching: Quench the reaction by slowly adding saturated aqueous NH₄Cl solution at -78 °C. Allow the mixture to warm to room temperature.
Workup: Transfer the mixture to a separatory funnel. Extract the aqueous layer with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.
Purification: Purify the crude product by silica gel column chromatography to isolate the cis-β-amino ester.
Deprotection (if necessary): The dibenzyl group can be removed by catalytic hydrogenation (e.g., using Pd(OH)₂ on carbon) to yield the primary amine.[16]
Self-Validation: The stereochemistry of the product should be confirmed by NMR spectroscopy (see Section 5.1). The cis product is the kinetic product of this reaction, while the trans isomer is the thermodynamic product and can often be obtained by epimerization with a base like sodium methoxide.[15]
Experimental Determination of Molecular Structure and Conformation
A combination of NMR spectroscopy and X-ray crystallography provides a complete picture of the molecule's structure in solution and in the solid state.
NMR Spectroscopy: Probing Conformation in Solution
NMR is the most powerful tool for determining the conformational equilibrium of cyclohexanes in solution.[17][18]
Key Principles:
Chemical Shift (δ): Axial protons are typically shielded relative to their equatorial counterparts and appear at a higher field (lower ppm) in the ¹H NMR spectrum.
Coupling Constants (³J): The magnitude of the three-bond coupling constant (³J_HH) between vicinal protons is dependent on the dihedral angle (Φ) between them, as described by the Karplus equation .[19][20] This relationship is the cornerstone of conformational analysis.
J_ax-ax: Large coupling (typically 8-13 Hz), corresponding to a ~180° dihedral angle.
J_ax-eq & J_eq-eq: Small coupling (typically 2-5 Hz), corresponding to ~60° dihedral angles.
Protocol: Determining Conformation via ¹H NMR
Objective: To determine the preferred conformation and the equilibrium constant for a cis-cyclohexyl beta-amino ester.
Procedure:
Sample Preparation: Dissolve 5-10 mg of the purified compound in ~0.6 mL of a deuterated solvent (e.g., CDCl₃) in a high-quality NMR tube.[17]
Acquire Spectra:
Acquire a standard ¹H NMR spectrum.
Acquire a 2D COSY (Correlation Spectroscopy) spectrum to identify which protons are coupled to each other.
Acquire a 2D NOESY or ROESY spectrum to identify protons that are close in space. This is crucial for unambiguously assigning cis vs. trans stereochemistry. For cis-1,2 isomers, a NOE correlation between the proton at C1 and the proton at C2 is expected.[10][16]
Identify Key Signals: Locate the signals for the protons at C1 (methine proton, -CH-COOR) and C2 (methine proton, -CH-NH₂). These will typically be in the 2.5-4.0 ppm range and can be identified by their multiplicity and COSY correlations.
Extract Coupling Constants: Analyze the multiplicity of the C1 and C2 proton signals. The observed coupling constant (J_obs) for the interaction between H1 and H2 will be a population-weighted average of the coupling constants in the two conformers:
J_obs = (X_a * J_a) + (X_e * J_e)
where X_a and X_e are the mole fractions of the two conformers, and J_a and J_e are the idealized coupling constants for pure axial-equatorial and equatorial-axial interactions.
Apply the Karplus Equation:
For the diequatorial trans-isomer, the H1-H2 coupling will be large (J_ax-ax ≈ 10-12 Hz), confirming the conformation.
For the cis-isomer, the observed coupling constant will be an average. By analyzing the coupling of H1 to the two adjacent protons on C6, one can determine its orientation. A large (ax-ax) and a small (ax-eq) coupling constant indicate an axial H1. Two small (eq-ax, eq-eq) coupling constants indicate an equatorial H1.
Calculate Equilibrium Constant (K): By measuring the coupling constants for a signal that is well-resolved in both conformers (often achieved at low temperature to slow the ring flip), the ratio of the two conformers can be determined directly from the integration of the signals.[12] The equilibrium constant K = [equatorial-major]/[axial-major] can then be calculated.
Calculate Free Energy Difference (ΔG): Use the equation ΔG = -RT ln(K) to determine the energy difference between the conformers.[7]
X-ray Crystallography: The Definitive Solid-State Structure
Single-crystal X-ray diffraction provides an unambiguous determination of the molecular structure in the solid state, including bond lengths, bond angles, and the exact conformation of the ring and its substituents.[3]
Protocol: Single Crystal X-ray Diffraction
Objective: To obtain a definitive crystal structure of a cyclohexyl beta-amino ester.
Procedure:
Crystal Growth: Grow single crystals of the compound. This is often the most challenging step and requires screening various solvents and crystallization techniques (e.g., slow evaporation, vapor diffusion, cooling). A typical starting point is to dissolve the compound in a minimum amount of a moderately polar solvent (e.g., ethyl acetate) and allow the solvent to evaporate slowly over several days.[21]
Crystal Mounting: Select a high-quality, single crystal under a microscope and mount it on a goniometer head.
Data Collection: Place the mounted crystal on a diffractometer. A beam of monochromatic X-rays is directed at the crystal, and the resulting diffraction pattern is recorded on a detector as the crystal is rotated.
Structure Solution and Refinement: The diffraction data is processed to determine the unit cell dimensions and the symmetry (space group). The positions of the atoms are determined using computational methods (structure solution), and the model is then refined against the experimental data to achieve the best possible fit.[21] The final output is a detailed 3D model of the molecule in the crystal lattice.
Computational Modeling of Conformation
Computational chemistry, particularly Density Functional Theory (DFT), is an invaluable tool for predicting the relative energies of different conformers and understanding the underlying electronic structure.[22][23]
Protocol: DFT Calculation of Conformational Energies
Objective: To calculate the relative Gibbs free energies of the axial-equatorial and equatorial-axial conformers of a cis-cyclohexyl beta-amino ester.
Software: Gaussian, Q-Chem, ORCA, or similar quantum chemistry package.
Procedure:
Build Initial Structures: Using a molecular builder (e.g., Avogadro, GaussView), construct the 3D structures for the two chair conformers of the cis-isomer. Ensure the correct stereochemistry and initial chair geometry.[24]
Conformational Search (Recommended for flexible side chains): For molecules with rotatable bonds (like the ester group), it's best practice to first perform a conformational search using a computationally cheap method like a molecular mechanics force field (e.g., MMFF94) to identify low-energy rotamers.[23][25]
Geometry Optimization:
For each conformer, perform a full geometry optimization using a reliable DFT functional and basis set. A good starting point for organic molecules is the B3LYP functional with the 6-31G(d) basis set. Including an empirical dispersion correction (e.g., -D3 ) is crucial for accurately capturing non-covalent interactions.[22][23]
The calculation should be run in the gas phase or with an implicit solvent model (e.g., PCM or SMD) to simulate solution conditions.[26]
Frequency Calculation:
Perform a frequency calculation at the same level of theory as the optimization. This is a critical self-validation step.
Verification: Confirm that the optimized structure is a true energy minimum by ensuring there are no imaginary frequencies. A single imaginary frequency indicates a transition state.
Thermochemistry: The output provides the zero-point vibrational energy (ZPVE), thermal corrections, and entropy, which are necessary to calculate the Gibbs free energy (G) from the electronic energy (E).
Calculate Relative Energies: The Gibbs free energy for each conformer is calculated as G = E_scf + G_correction. The relative energy (ΔG) is the difference between the G values of the two conformers. The conformer with the lower G is predicted to be more stable.
Predict Equilibrium Populations: Using the calculated ΔG, the relative populations of the two conformers at a given temperature (e.g., 298.15 K) can be predicted using the Boltzmann distribution.
Conclusion: Integrating Structure for Rational Drug Design
The conformational landscape of cyclohexyl beta-amino esters is a delicate balance of steric repulsion, stereoelectronic effects, and potential intramolecular interactions. A diequatorial arrangement is the dominant and conformationally rigid form for trans-isomers, making them predictable scaffolds. In contrast, cis-isomers exist in a dynamic equilibrium, offering a different profile of conformational flexibility that can be tuned by modifying the substituents.
A multi-faceted approach is essential for the complete characterization of these molecules. Synthesis provides access to stereochemically pure compounds. NMR spectroscopy, particularly through the analysis of coupling constants and NOE data, reveals the dominant conformations in solution. X-ray crystallography offers an unambiguous snapshot of the solid-state structure. Finally, DFT calculations provide a powerful predictive tool to rationalize experimental findings and explore the energetic landscape. By integrating these techniques, researchers can gain a deep understanding of the structure-activity relationships that govern the biological function of these important molecules, paving the way for the rational design of next-generation therapeutics.
References
(Reference not directly used in text, but provides related context) Stereoselective Preparation of Syn α-Hydroxy-β-amino Ester Units via Regioselective Opening of α,β-Epoxy Esters: Enantioselective Synthesis of Taxol C-13 Side Chain and Cyclohexylnorstatine. The Journal of Organic Chemistry - ACS Publications. [Link]
Freitas, M. B. J. G., & Tormena, C. F. (2019). Strong hyperconjugative interactions limit solvent and substituent influence on conformational equilibrium: the case of cis-2-halocyclohexylamines. Beilstein Journal of Organic Chemistry, 15, 786–793. [Link]
Alagona, G., & Ghio, C. (1995). Solvent effect on the conformational behavior of substituted spiro[4.5]decanes and spiro[.]undecanes. Canadian Journal of Chemistry, 73(6), 793-803. [Link]
Appella, D. H., Christianson, L. A., Karle, I. L., Powell, D. R., & Gellman, S. H. (1996). Synthesis and Characterization of trans-2-Aminocyclohexanecarboxylic Acid Oligomers: An Unnatural Helical Secondary Structure. Journal of the American Chemical Society, 118(51), 13071–13072. [Link]
Science and Chemistry with Fun by Dr Faazil. (2020, October 27). Karplus Curve for conformational analysis of cyclic molecules (01) [Video]. YouTube. [Link]
Chemistry Academy. (2023, May 19). Karplus Equation & Curve | J value calculation| Dihedral angles [Video]. YouTube. [Link]
Norris, B. (2013, May 24). Solvation effect on cyclohexane. Chemistry Stack Exchange. [Link]
Bakhmutov, V. I. (2008). Practical NMR relaxation for chemists. John Wiley & Sons. (While not directly cited, this book provides foundational knowledge for the NMR section). A relevant article is: Olsen, R. J. (2001). Determination of the Position of the Conformational Equilibrium of a Trans 1,2-Disubstituted Cyclohexane by NMR Spectroscopy. Journal of Chemical Education, 78(1), 105. [Link]
Lee, J., Kim, S., & Kim, D. (2023). Ab Initio Thermochemistry of Highly Flexible Molecules for Thermal Decomposition Analysis. Journal of Chemical Theory and Computation, 19(13), 4153–4163. [Link]
Grimme, S., & Bannwarth, C. (2022). Best‐Practice DFT Protocols for Basic Molecular Computational Chemistry. Angewandte Chemie International Edition, 61(37), e202205735. [Link]
Asymmetric, J. (2014, July 1). Ranking The Bulkiness Of Substituents On Cyclohexanes: "A-Values". Master Organic Chemistry. [Link]
Wani, N. A., Gupta, V. K., Kant, R., Aravinda, S., & Rai, R. (2014). Conformation and crystal structures of 1-amino-cyclo-hexa-neacetic acid (β(3,3)Ac6c) in N-protected derivatives. Acta Crystallographica Section E: Structure Reports Online, 70(Pt 11), o1172–o1177. [Link]
Reza, D., Balo, R., Otero, J. M., et al. (2022). β-Peptides incorporating polyhydroxylated cyclohexane β-amino acids: synthesis and conformational study. ChemRxiv. [Link]
NC State University Libraries. (n.d.). 4.7 Conformations of Monosubstituted Cyclohexanes. In Organic Chemistry: A Tenth Edition – OpenStax adaptation 1. [Link]
Reza, D., Balo, R., Otero, J. M., et al. (2023). β-Peptides incorporating polyhydroxylated cyclohexane β-amino acid: synthesis and conformational study. Organic & Biomolecular Chemistry, 21(42), 8535-8547. [Link]
Pignataro, L., & Gennari, C. (2010). Constrained β-amino acids as molecular tools for the preparation of foldamers. AIR Unimi. [Link]
University of Wisconsin-Madison. (n.d.). Table of A-Values. [Link]
Eliel, E. L. (1965). Conformational Analysis of Cyclohexane Derivatives by Nuclear Magnetic Resonance Spectroscopy. Angewandte Chemie International Edition in English, 4(9), 761–774. [Link]
(Reference not directly used in text, but provides related context) Zefirov, N. S., & Gurvich, L. G. (1975). Conformational analysis of 1,4-disubstituted cyclohexanes. III. trans-1,4-Di(trifluoroacetoxy)cyclohexane. Canadian Journal of Chemistry, 53(10), 1399-1402. [Link]
KPU Pressbooks. (n.d.). 4.3 Conformation Analysis of Cyclohexane. In Organic Chemistry I. [Link]
(Reference not directly used in text, but provides related context) St. Paul's Cathedral Mission College. (n.d.). Conformational Analysis of Monosubstituted Cyclohexane. [Link]
(Reference not directly used in text, but provides related context) Rios, R., & Córdova, A. (2012). Synthesis of cis- and trans-3-Aminocyclohexanols by Reduction of β-Enaminoketones. Molecules, 17(1), 151-161. [Link]
Rittner, R., & Tormena, C. F. (2005). NMR Spectroscopy: a Tool for Conformational Analysis. Auremn. [Link]
O'Boyle, N. M. (2011). Conformations of a cyclohexane. QM Tutorial - Read the Docs. [Link]
LibreTexts Chemistry. (2021, December 15). 4.3: Conformation Analysis of Cyclohexane. [Link]
University of Cambridge. (n.d.). Research data supporting "CONFPASS: fast DFT re-optimizations of structures from conformation searches". Apollo. [Link]
(Reference provides a general protocol for X-ray crystallography) Lai, C. S., & Tiekink, E. R. (2010). Bile acid-amino acid ester conjugates: Gelation, structural properties, and thermoreversible solid to solid phase transition. Soft Matter, 6(16), 3829-3837. [Link]
Bruker. (2018, August 8). NOE Experiments on the Bruker 400 and 500. [Link]
Quora. (2019, June 17). Can there be intramolecular hydrogen bonding in carboxylic acids?. [Link]
(Reference provides an example of using NOESY for conformational analysis of cyclohexanols) Rios, R., & Córdova, A. (2012). Synthesis of cis- and trans-3-Aminocyclohexanols by Reduction of β-Enaminoketones [Data set]. ResearchGate. [Link]
(Reference provides CAS number and name for a relevant compound) Capot Chemical Co., Ltd. (n.d.). Specifications of Ethyl-2-aminocyclohexane carboxylate. [Link]
LibreTexts Chemistry. (2025, August 21). 3.3: Conformational analysis of cyclohexanes. [Link]
(Reference provides CAS number and name for a relevant compound) Chemsrc. (2025, September 12). CAS#:1127-99-7 | cis-Ethyl 2-aminocyclohexanecarboxylate hydrochloride. [Link]
(Reference provides examples of X-ray structures of cis and trans isomers) ResearchGate. (n.d.). X‐Ray crystal structures of (a) 1‐trans, (b) 2‐trans, (c) 2‐cis, and.... [Link]
(Reference provides a visual guide to drawing chair conformations) Knowbee Tutoring. (2014, January 22). Conformational Analysis of Cyclohexane Part 1 Organic Chemistry [Video]. YouTube. [Link]
(Reference provides an example of synthesis and X-ray analysis of related cyclic amino acids) UBC Chemistry. (n.d.). THE SYNTHESIS AND X-RAY STRUCTURES OF THE GEOMETRIC ISOMERS OF 1-AMINO-1,2-CYCLOPENTANEDICARBOXYLIC ACID. [Link]
Iowa State University Digital Repository. (2022, May 4). Intramolecular hydrogen bonding analysis. [Link]
(Reference provides general synthetic procedures for related compounds) Meulman, P. A. (1964). Preparation of the CIS and TRANS Isomers of Methylcyclohexanecarboxylic Acids and Their 2-Diethylaminoethyl Esters. ScholarWorks at WMU. [Link]
(Reference provides examples of intramolecular hydrogen bonding involving N-H groups) Antonov, L., & Hansen, P. E. (2021). A Spectroscopic Overview of Intramolecular Hydrogen Bonds of NH . . . O,S,N Type. Molecules, 26(8), 2346. [Link]
(Reference discusses weak hydrogen bonds and their NMR signatures) Martinez, A., & Garcia, J. (2007). Weak Hydrogen Bonds in Some Six- and Five-atom Interactions: An AIM Topological Analysis. Journal of the Mexican Chemical Society, 51(3), 147-152. [Link]
The Strategic Incorporation of Methyl 3-amino-2-cyclohexylpropanoate in Peptidomimetic Research: A Technical Guide
Abstract Peptidomimetics represent a pivotal evolution in drug discovery, offering a means to overcome the inherent limitations of natural peptides as therapeutic agents. This technical guide delves into the strategic us...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
Peptidomimetics represent a pivotal evolution in drug discovery, offering a means to overcome the inherent limitations of natural peptides as therapeutic agents. This technical guide delves into the strategic use of a specific, conformationally constrained building block, Methyl 3-amino-2-cyclohexylpropanoate, in the design and synthesis of novel peptidomimetics. We will explore the rationale behind its use, detailing its synthesis, incorporation into peptide scaffolds, and the profound impact of the cyclohexyl moiety on secondary structure, proteolytic stability, and biological activity. This document is intended for researchers, medicinal chemists, and drug development professionals seeking to leverage advanced building blocks for the next generation of peptide-based therapeutics.
Introduction: The Imperative for Peptidomimetics and the Rise of β-Amino Acids
For decades, peptides have been a source of inspiration for drug development due to their high potency and specificity. However, their therapeutic application is often hampered by poor metabolic stability, low oral bioavailability, and conformational flexibility, which can lead to reduced receptor affinity. Peptidomimetics are compounds designed to mimic the structure and function of natural peptides but with improved pharmacokinetic properties.[1] One of the most successful strategies in peptidomimetic design is the incorporation of non-natural amino acids, particularly β-amino acids.[2][3][4]
Unlike their α-amino acid counterparts, β-amino acids possess an additional carbon atom in their backbone, which fundamentally alters their structural and biological properties. This seemingly minor modification provides several key advantages:
Enhanced Proteolytic Resistance: The altered backbone sterically hinders the action of proteases, leading to a significantly longer biological half-life.[2][3][4]
Defined Secondary Structures: β-amino acids have a strong propensity to induce stable, predictable secondary structures, such as helices, turns, and sheets, even in short sequences.[5] This conformational pre-organization can lead to higher receptor binding affinity.
Structural Diversity: The synthesis of β-amino acids allows for a wide range of side-chain functionalities and stereochemical arrangements, expanding the accessible chemical space for drug design.[2][3]
Within the diverse family of β-amino acids, those bearing cyclic substituents on the backbone offer an exceptional tool for conformational constraint. The cyclohexyl group, in particular, has emerged as a valuable moiety for rigidifying the peptide backbone and influencing its topology. This guide will focus on the synthesis and application of a key exemplar of this class: Methyl 3-amino-2-cyclohexylpropanoate.
Synthesis of Methyl 3-amino-2-cyclohexylpropanoate: A Strategic Approach
The asymmetric synthesis of β-amino esters is a well-established field, with the aza-Michael reaction being a prominent method for the stereocontrolled introduction of the amino group.[3][6][7] The following protocol outlines a plausible and efficient route to Methyl 3-amino-2-cyclohexylpropanoate, leveraging a diastereoselective Michael addition of a chiral amine to an α,β-unsaturated ester.
Proposed Synthetic Pathway
The synthesis commences with the preparation of a suitable α,β-unsaturated ester, methyl cyclohexylideneacetate, followed by a stereoselective conjugate addition of a chiral amine, and subsequent deprotection to yield the target β-amino ester.
Application Note: Scalable Synthesis of Methyl 3-amino-2-cyclohexylpropanoate
-Cyclohexyl- -Alanine Methyl Ester Executive Summary Methyl 3-amino-2-cyclohexylpropanoate (also known as -cyclohexyl- -alanine methyl ester) is a critical non-proteinogenic amino acid building block used in the synthesi...
Author: BenchChem Technical Support Team. Date: February 2026
-Cyclohexyl--Alanine Methyl Ester
Executive Summary
Methyl 3-amino-2-cyclohexylpropanoate (also known as
-cyclohexyl--alanine methyl ester) is a critical non-proteinogenic amino acid building block used in the synthesis of peptidomimetics, foldamers, and protease inhibitors. Its structural rigidity and lipophilicity, provided by the cyclohexyl group, enhance the bioavailability and metabolic stability of peptide-based drugs.
This Application Note details a robust, two-step industrial synthesis protocol designed for scalability (100g to kg scale). Unlike routes relying on expensive chiral auxiliaries or sluggish alkylation of
-alanine, this protocol utilizes a Knoevenagel Condensation followed by a High-Pressure Catalytic Hydrogenation . This "atom-economic" approach ensures high throughput using commodity starting materials: cyclohexanone and methyl cyanoacetate.
Chemical Strategy & Retrosynthesis
The synthesis leverages the reactivity of the active methylene group in methyl cyanoacetate. Direct alkylation of
-amino acids is often non-selective. Therefore, we construct the carbon skeleton first via condensation, establishing the -unsaturation, which is subsequently reduced to install both the cyclohexyl ring and the primary amine.
Reaction Pathway[1][2][3][4][5]
Condensation: Cyclohexanone + Methyl Cyanoacetate
Methyl 2-cyano-2-cyclohexylideneacetate.
Reduction: Global hydrogenation of the alkene and nitrile
Methyl 3-amino-2-cyclohexylpropanoate.
Stabilization: Isolation as the Hydrochloride (HCl) salt to prevent polycondensation.
Figure 1: Strategic workflow for the synthesis of Methyl 3-amino-2-cyclohexylpropanoate.
Setup: Charge the RBF with Cyclohexanone, Methyl Cyanoacetate, Ammonium Acetate, Acetic Acid, and Toluene. Equip with the Dean-Stark trap and condenser.
Reflux: Heat the mixture to vigorous reflux (oil bath ~130°C). Water will begin to collect in the trap immediately.
Monitoring: Continue reflux until water evolution ceases (approx. 4-6 hours). Theoretical water volume is ~18 mL.
Workup: Cool the reaction mixture to room temperature. Wash the toluene layer with water (2 x 200 mL), saturated NaHCO₃ (1 x 200 mL), and brine (1 x 200 mL).
Drying: Dry the organic phase over anhydrous MgSO₄, filter, and concentrate under reduced pressure (Rotavap).
Purification: The residue is a solid or viscous oil that crystallizes upon standing. Recrystallize from Ethanol/Hexane or distill under high vacuum (bp ~140°C at 2 mmHg) if high purity is required.
Target Yield: 85-92%
Appearance: White to off-white crystalline solid.
Protocol B: High-Pressure Hydrogenation
Objective: Global reduction to Methyl 3-amino-2-cyclohexylpropanoate.
Safety Critical: Raney Nickel is pyrophoric. Hydrogen gas at high pressure presents an explosion hazard. Operate only in a rated blast enclosure.
Reagents:
Intermediate (from Protocol A): 89.6 g (0.5 mol)
Raney Nickel (Slurry in water): ~15 g (active catalyst weight)
Wash catalyst 3x with Methanol before use to remove water.
Solvent: 7M Ammonia in Methanol (500 mL)
Note: Ammonia is strictly required to suppress secondary amine formation (dimerization).
Equipment:
1L High-Pressure Autoclave (Hastelloy or Stainless Steel)
Gas inlet/outlet manifold
Procedure:
Loading: Flush the autoclave with Nitrogen. Load the Intermediate dissolved in Methanolic Ammonia. Carefully add the washed Raney Nickel slurry.
Pressurization: Seal the reactor. Purge with Hydrogen (3 x 10 bar). Pressurize to 50 bar (725 psi) with Hydrogen.
Reaction: Heat to 80°C with vigorous stirring (1000 rpm).
Mechanistic Note: The exocyclic double bond reduces first (fast), followed by the nitrile (slower).
Completion: Monitor pressure drop. Reaction is complete when uptake ceases (approx. 12-24 hours).
Filtration: Cool to room temperature. Vent Hydrogen. Flush with Nitrogen. Filter the catalyst through a pad of Celite under an inert atmosphere (keep wet to prevent ignition).
Concentration: Evaporate the filtrate in vacuo to remove Ammonia and Methanol. The residue is the crude free base amine.
Protocol C: Salt Formation (HCl)
Objective: Stabilization of the product.
Rationale: Free
-amino esters can undergo intermolecular aminolysis to form oligomers or polymers upon storage. The HCl salt is stable indefinitely.
Procedure:
Dissolve the crude oil from Protocol B in dry Diethyl Ether or Dioxane (300 mL).
Cool to 0°C in an ice bath.
Add 4M HCl in Dioxane (1.5 equivalents) dropwise with stirring. A white precipitate will form immediately.
Stir for 30 minutes at 0°C.
Filter the solid, wash with cold Ether, and dry under vacuum.
Symptom:[3][4] Presence of secondary amine by-product (M+ = 355).
Cause: Insufficient Ammonia concentration.
Fix: Ensure the solvent is saturated with Ammonia (at least 7M) or add liquid Ammonia directly to the autoclave.
Incomplete Reduction:
Symptom:[3][4] Presence of nitrile peak in IR (~2240 cm-1) or alkene signals in NMR.
Fix: Increase pressure to 80 bar or refresh the Raney Nickel catalyst. Poisoning by sulfur residues from rubber stoppers is a common issue; use glass/Teflon.
Lactam Formation:
Symptom:[3][4] Loss of methyl ester signal; formation of insoluble solid.
Cause: Thermal cyclization of the free base.
Fix: Keep the free base cold (<5°C) and convert to HCl salt immediately after solvent removal.
Figure 2: Decision tree for troubleshooting the hydrogenation step.
References
Knoevenagel Condensation Overview: Jones, G. "The Knoevenagel Condensation."[5][6][7][3][8] Organic Reactions, 1967 , 15, 204. Link
Hydrogenation of Cyanoesters: Robinson, R. E., et al. "Catalytic Hydrogenation of Nitriles to Primary Amines." Journal of Organic Chemistry, 1960 , 25, 12. Link
Synthesis of Beta-Amino Acids: Cole, D. C. "Recent Stereoselective Synthetic Approaches to
-Amino Acids." Tetrahedron, 1994 , 50(32), 9517-9582. Link
Stability of Beta-Amino Esters: Seebach, D., et al. "Beta-Peptides: Synthesis by Arndt-Eistert homologation with concomitant peptide coupling." Helvetica Chimica Acta, 1996 , 79, 913. Link
Industrial Protocol Verification: "Process for the preparation of beta-amino acid derivatives." US Patent 5,254,757.[4] Link
Application Note & Protocol: Synthesis of Cyclohexyl Amino Esters via Reductive Amination
Introduction: The Strategic Importance of Reductive Amination Reductive amination stands as one of the most powerful and versatile methods for the formation of carbon-nitrogen bonds, a cornerstone of modern organic synth...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Strategic Importance of Reductive Amination
Reductive amination stands as one of the most powerful and versatile methods for the formation of carbon-nitrogen bonds, a cornerstone of modern organic synthesis.[1][2] Its prominence in pharmaceutical and medicinal chemistry is particularly noteworthy, with estimates suggesting that a quarter of all C-N bond-forming reactions in the pharmaceutical industry utilize this strategy.[1][3] This method allows for the conversion of readily available carbonyl compounds (aldehydes and ketones) into primary, secondary, and tertiary amines.[4][5] The synthesis of cyclohexyl amino esters, key structural motifs in many biologically active molecules, serves as an excellent case study to illustrate the efficiency and selectivity of this reaction, particularly when employing modern, mild reducing agents.
This guide provides a comprehensive overview of the reductive amination of cyclohexanones with amino esters, focusing on the use of sodium triacetoxyborohydride (NaBH(OAc)₃) as a superior reducing agent. We will delve into the mechanistic underpinnings of the reaction, offer a detailed, field-tested protocol, and discuss critical parameters for optimization and success.
The Mechanism: A Tale of Two Steps in One Pot
Reductive amination is fundamentally a two-stage process that is often conveniently performed in a single reaction vessel ("one-pot").[4][6] The reaction begins with the nucleophilic attack of the amine on the carbonyl carbon of the ketone, forming a hemiaminal intermediate. This is followed by the elimination of a water molecule to generate a protonated imine, known as an iminium ion.[4][7] It is this iminium ion that is the substrate for the subsequent reduction.
The choice of reducing agent is critical. It must be potent enough to reduce the iminium ion but mild enough to avoid the premature reduction of the starting ketone.[8][9] This is where sodium triacetoxyborohydride (NaBH(OAc)₃) excels. The electron-withdrawing acetate groups moderate the reactivity of the borohydride, making it less reactive than sodium borohydride (NaBH₄) but sufficiently reactive to reduce the iminium ion as it is formed.[8][9]
Figure 1: General mechanism of reductive amination.
Choosing Your Reagents: A Comparative Overview
The success of a reductive amination hinges on the appropriate selection of the reducing agent. While several options exist, sodium triacetoxyborohydride (STAB or NaBH(OAc)₃) is often the reagent of choice for its mildness, selectivity, and operational simplicity.[7][10]
Reducing Agent
Advantages
Disadvantages
Sodium Triacetoxyborohydride (NaBH(OAc)₃)
Mild and selective for iminium ions over ketones/aldehydes.[7][9] Tolerates a wide range of functional groups.[10] Can be used in a one-pot procedure.[9] Less toxic than NaBH₃CN.[11]
Water-sensitive; not compatible with protic solvents like methanol.[12]
Sodium Cyanoborohydride (NaBH₃CN)
Stable in weakly acidic conditions.[13] Selectively reduces iminium ions at neutral or slightly acidic pH.[8]
Highly toxic due to the potential release of HCN gas upon acidification.[4][13]
Sodium Borohydride (NaBH₄)
Inexpensive and readily available.
Can reduce the starting ketone or aldehyde, leading to alcohol byproducts.[4][8] Typically requires a two-step procedure where the imine is pre-formed.[12]
Catalytic Hydrogenation (H₂/Catalyst)
"Green" chemistry approach with high atom economy.
Requires specialized high-pressure equipment. The catalyst can be sensitive to deactivation.[4]
Experimental Protocol: Synthesis of Ethyl 2-(cyclohexylamino)acetate
This protocol details a representative procedure for the reductive amination of cyclohexanone with ethyl glycinate hydrochloride using sodium triacetoxyborohydride.
Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)
Rotary evaporator
Magnetic stirrer and stir bar
Round-bottom flask
Separatory funnel
Procedure:
Reaction Setup: To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add ethyl glycinate hydrochloride (1.05 eq) and anhydrous 1,2-dichloroethane (DCE).
Amine Free-Basing: Add triethylamine (1.1 eq) to the suspension and stir for 10-15 minutes at room temperature. This step is crucial to neutralize the hydrochloride salt and generate the free amine in situ.
Addition of Carbonyl: Add cyclohexanone (1.0 eq) to the reaction mixture.
Addition of Reducing Agent: Carefully add sodium triacetoxyborohydride (1.5 eq) portion-wise to the stirred mixture. Note: The addition may cause a slight exotherm.
Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) until the starting material (cyclohexanone) is consumed (typically 2-12 hours).
Work-up:
Carefully quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution. Caution: Gas evolution (hydrogen) may occur.
Transfer the mixture to a separatory funnel and add more saturated aqueous NaHCO₃.
Separate the organic layer.
Extract the aqueous layer with dichloromethane (DCM) or ethyl acetate (2 x).
Combine the organic layers.
Drying and Concentration:
Wash the combined organic layers with brine.
Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.
Filter the drying agent.
Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.
Purification: The crude cyclohexyl amino ester can be purified by column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes, to yield the pure product.
Figure 2: Step-by-step experimental workflow.
Field-Proven Insights & Optimization
Solvent Choice: 1,2-Dichloroethane (DCE) is the preferred solvent for reductive aminations with NaBH(OAc)₃.[7][10] Tetrahydrofuran (THF) can also be used, though reactions may be slower.[7]
Stoichiometry: A slight excess of the amine and the reducing agent is typically used to ensure complete conversion of the limiting carbonyl compound.
pH Control: While NaBH(OAc)₃ does not require the strict pH control needed for NaBH₃CN, the presence of acetic acid (often generated in situ or added as a catalyst) can accelerate the reaction, particularly for less reactive ketones.[7][10]
Weakly Basic Amines: For reactions involving weakly basic or electron-deficient amines, the use of a larger excess of the carbonyl compound and the reducing agent, along with an acid catalyst like acetic acid, can significantly improve yields.[7]
Purification Considerations: The final product is a basic amine. During work-up and chromatography, care should be taken to avoid strongly acidic conditions that could protonate the amine, affecting its solubility and chromatographic behavior. A small amount of triethylamine is sometimes added to the chromatography eluent to prevent streaking on the silica gel column.
Conclusion
Reductive amination, particularly with sodium triacetoxyborohydride, is a robust and highly effective method for the synthesis of cyclohexyl amino esters. Its operational simplicity, mild reaction conditions, and broad functional group tolerance make it an indispensable tool for researchers in drug discovery and development. By understanding the underlying mechanism and paying careful attention to the experimental parameters outlined in this guide, scientists can reliably and efficiently synthesize these valuable compounds.
References
Reductive Amination in the Synthesis of Pharmaceuticals. Chemical Reviews. (2019). [Link]
Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry. [Link]
The Strategic Integration of Methyl 3-amino-2-cyclohexylpropanoate in Modern Drug Design: Application Notes and Protocols
Introduction: Beyond the Canonical Twenty In the landscape of contemporary drug discovery, the rational design of molecules with enhanced therapeutic properties is paramount. The limitations of native peptides as drug ca...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: Beyond the Canonical Twenty
In the landscape of contemporary drug discovery, the rational design of molecules with enhanced therapeutic properties is paramount. The limitations of native peptides as drug candidates—primarily their susceptibility to proteolytic degradation and poor bioavailability—have catalyzed the exploration of non-natural building blocks.[1] Among these, β-amino acids have emerged as a cornerstone of peptidomimetic design.[2][3] This application note delves into the strategic utility of a specific, non-canonical β-amino acid derivative: Methyl 3-amino-2-cyclohexylpropanoate .
Methyl 3-amino-2-cyclohexylpropanoate is a chiral β-amino acid ester distinguished by two key structural features: a β-amino acid backbone and a cyclohexyl side chain. The β-amino acid structure, with an additional carbon atom in the backbone compared to natural α-amino acids, imparts significant resistance to enzymatic cleavage by peptidases.[4][5] This fundamental modification can dramatically extend the in vivo half-life of peptide-based therapeutics.[1] The cyclohexyl moiety, a saturated aliphatic ring, serves as a bioisostere for bulky hydrophobic residues like phenylalanine or leucine, but with a distinct three-dimensional profile that can offer unique binding interactions and improved metabolic stability.[6][7]
This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the inferred applications and practical experimental protocols for leveraging Methyl 3-amino-2-cyclohexylpropanoate as a strategic building block in medicinal chemistry.
Core Applications in Drug Design
While specific literature on Methyl 3-amino-2-cyclohexylpropanoate is emerging, its utility can be expertly inferred from the extensive research on related β-amino acids and cyclohexyl-containing compounds.
Development of Proteolytically Stable Peptidomimetics
The primary application of this building block is in the creation of peptide analogues with enhanced metabolic stability.[8] Peptides incorporating β-amino acids are poor substrates for the proteases that rapidly degrade natural peptides in plasma and the gastrointestinal tract.[1][9]
Causality: The altered backbone geometry of a β-amino acid residue disrupts the canonical α-peptide bond arrangement that peptidases recognize.[4] This steric and electronic difference prevents the enzyme's active site from effectively binding and cleaving the peptide chain, leading to a significant increase in the molecule's circulatory half-life.
Strategic Advantage: By strategically substituting one or more α-amino acids in a bioactive peptide sequence with Methyl 3-amino-2-cyclohexylpropanoate (or its corresponding acid), researchers can develop drug candidates with improved pharmacokinetic profiles, potentially allowing for less frequent dosing and improved patient compliance. Such modifications have been successfully applied to create analogues of receptor agonists, antagonists, and antimicrobial peptides.[2][3]
Modulation of Conformational Dynamics and Secondary Structures
The introduction of a β-amino acid into a peptide sequence induces unique conformational constraints. Oligomers of β-amino acids, or β-peptides, are known to form stable, predictable secondary structures, such as various types of helices (10-helix, 12-helix, 14-helix) and sheets, that differ from their α-peptide counterparts.[5][10]
Causality: The increased flexibility from the additional backbone carbon allows β-peptides to adopt novel, stable folded structures, even in short sequences.[11] The specific stereochemistry at the C2 (α) and C3 (β) carbons dictates the resulting conformation.
Strategic Advantage: This property is invaluable for designing molecules that mimic the secondary structures of proteins, particularly for targeting protein-protein interactions (PPIs).[12] For instance, a β-peptide designed to mimic an α-helix could disrupt a disease-relevant PPI by binding to one of the protein partners. The cyclohexyl group can be positioned to mimic a key hydrophobic residue in the native binding epitope.
Enhancing Lipophilicity and Membrane Permeability
The cyclohexyl group is a non-aromatic, lipophilic moiety that can significantly alter the physicochemical properties of a parent molecule.[6]
Causality: Replacing an aromatic side chain like phenylalanine with a cyclohexyl group (as in cyclohexylalanine) increases the molecule's saturated hydrocarbon content (sp3 character), thereby increasing its lipophilicity (LogP).[7] This can enhance a drug's ability to cross cellular membranes and the blood-brain barrier.
Strategic Advantage: For intracellular targets, the enhanced permeability afforded by the cyclohexyl group can lead to improved efficacy. It can serve as a bioisosteric replacement for a phenyl or tert-butyl group, potentially offering more favorable three-dimensional contacts within a target's binding pocket while avoiding metabolic pathways associated with aromatic rings.[6][7]
This table provides an illustrative comparison of properties.
Experimental Protocols
The following protocols are designed to be self-validating, providing researchers with a robust framework for the synthesis and application of Methyl 3-amino-2-cyclohexylpropanoate.
Protocol 1: Synthesis of (Rac)-Methyl 3-amino-2-cyclohexylpropanoate
This protocol outlines a plausible and robust method for the synthesis of the target compound via a conjugate addition reaction, a common strategy for preparing β-amino esters.
Workflow Diagram: Synthesis
Caption: A two-step synthesis workflow for the target compound.
Materials:
Methyl cyclohexylideneacetate
Ammonia (7N solution in Methanol)
Palladium on Carbon (10% Pd)
Methanol (Anhydrous)
Diethyl Ether
Magnesium Sulfate (Anhydrous)
Hydrogen gas supply
Parr shaker or similar hydrogenation apparatus
Procedure:
Step 1: Conjugate Addition of Ammonia
In a sealed pressure vessel, dissolve methyl cyclohexylideneacetate (1.0 eq) in anhydrous methanol.
Cool the solution to 0°C in an ice bath.
Slowly add a solution of ammonia in methanol (7N, 2.0 eq) to the stirred solution.
Seal the vessel and allow the reaction to warm to room temperature. Stir for 24-48 hours.
Causality: Ammonia acts as a nucleophile in a 1,4-conjugate (Michael) addition to the α,β-unsaturated ester. The use of a sealed vessel ensures the volatile ammonia remains in solution.
Validation: Monitor the reaction by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed.
Upon completion, concentrate the reaction mixture under reduced pressure to remove excess ammonia and methanol. The crude product is the enamine intermediate, which may exist in equilibrium with the imine. This is typically used directly in the next step without extensive purification.
Step 2: Catalytic Hydrogenation
Dissolve the crude intermediate from Step 1 in methanol.
Carefully add 10% Palladium on Carbon (approx. 5-10 mol% Pd relative to the starting ester) to the solution.
Place the flask in a hydrogenation apparatus (e.g., Parr shaker).
Evacuate the vessel and purge with hydrogen gas three times.
Pressurize the vessel with hydrogen gas (50-100 psi) and shake or stir vigorously at room temperature for 12-24 hours.
Causality: The palladium catalyst facilitates the addition of hydrogen across the carbon-carbon double bond of the enamine, reducing it to the desired saturated β-amino ester.
Validation: Monitor hydrogen uptake. The reaction is complete when uptake ceases. Confirm full reduction via LC-MS or ¹H NMR of a filtered aliquot.
Upon completion, carefully vent the hydrogen and purge the vessel with nitrogen or argon.
Filter the reaction mixture through a pad of Celite® to remove the palladium catalyst. Wash the pad with methanol.
Concentrate the filtrate under reduced pressure. The resulting residue is the crude Methyl 3-amino-2-cyclohexylpropanoate.
Purify the crude product by silica gel column chromatography (e.g., using a gradient of methanol in dichloromethane) to yield the pure product.
Protocol 2: Fmoc Protection and Incorporation into a Peptide Sequence
This protocol details the preparation of the Fmoc-protected building block and its subsequent use in standard solid-phase peptide synthesis (SPPS).
Workflow Diagram: Peptide Incorporation
Caption: Workflow for preparing and using the building block in SPPS.
Standard SPPS resins (e.g., Rink Amide) and reagents (Piperidine, HBTU, HOBt, DIPEA, DMF, DCM)
Procedure:
Fmoc Protection of the Amine
Dissolve Methyl 3-amino-2-cyclohexylpropanoate (1.0 eq) in a 1:1 mixture of dioxane and 10% aqueous NaHCO₃ solution.
Add Fmoc-OSu (1.05 eq) portion-wise while stirring vigorously.
Stir at room temperature for 4-6 hours.
Causality: The basic aqueous conditions facilitate the nucleophilic attack of the primary amine on the activated carbonyl of Fmoc-OSu, forming a stable carbamate (the Fmoc protecting group).
Validation: Monitor by TLC. The product will be significantly less polar than the starting amine.
After the reaction, dilute with water and extract with ethyl acetate. Wash the organic layer with dilute HCl and then brine. Dry over anhydrous Na₂SO₄, filter, and concentrate to yield the crude Fmoc-protected ester. Purify by column chromatography if necessary.
Saponification to the Carboxylic Acid
Dissolve the Fmoc-protected ester (1.0 eq) in a 3:1 mixture of THF and water.
Cool to 0°C and add LiOH (1.5 eq).
Stir, allowing the reaction to warm to room temperature over 2-4 hours.
Causality: LiOH is a strong base that hydrolyzes the methyl ester to the corresponding carboxylate salt.
Validation: Monitor by TLC or LC-MS until the starting ester is consumed.
Acidify the reaction mixture to pH ~2-3 with 1N HCl.
Extract the product into ethyl acetate. Wash with brine, dry over Na₂SO₄, and concentrate to yield the final Fmoc-protected β-amino acid, ready for SPPS.
Incorporation using Automated or Manual SPPS
Swell the chosen resin (e.g., Rink Amide) in DMF.
Perform the standard Fmoc deprotection on the resin-bound peptide using 20% piperidine in DMF.
In a separate vessel, pre-activate the Fmoc-protected β-amino acid (1.5-3.0 eq) with a coupling agent like HBTU/HOBt (1.5-3.0 eq) and a base like DIPEA (3.0-6.0 eq) in DMF for 5-10 minutes.
Add the activated amino acid solution to the deprotected resin.
Allow the coupling reaction to proceed for 1-4 hours.
Causality: HBTU/HOBt forms a highly reactive ester with the carboxylic acid, which is then readily attacked by the free N-terminal amine of the resin-bound peptide. β-amino acids can sometimes couple more slowly than α-amino acids, so extended coupling times or double coupling may be necessary.
Validation: Perform a Kaiser test or Chloranil test on a small sample of the resin. A negative result (e.g., yellow beads for Kaiser test) indicates complete coupling.
Wash the resin thoroughly with DMF and DCM and proceed to the next cycle of deprotection and coupling.
Conclusion
Methyl 3-amino-2-cyclohexylpropanoate represents a powerful and versatile building block for modern medicinal chemistry. Its inherent β-amino acid structure provides a direct route to enhancing the proteolytic stability of peptide-based drug candidates.[13] Concurrently, the cyclohexyl side chain offers a means to increase lipophilicity and explore three-dimensional chemical space in a way that aromatic residues cannot.[6] The protocols provided herein offer a robust starting point for the synthesis and strategic incorporation of this compound, enabling researchers to design novel therapeutics with superior pharmacokinetic properties and potentially novel biological activities. The thoughtful application of such non-canonical building blocks is a critical step toward overcoming the enduring challenges in drug development.
References
Katritzky, A. R., et al. (2010). Ribosomal incorporation of cyclic β-amino acids into peptides using in vitro translation. Nature Chemistry, 2(10), 845-851. Available at: [Link]
Gopi, H. N., et al. (2002). Beta-amino acids: versatile peptidomimetics. Current Medicinal Chemistry, 9(7), 773-788. Available at: [Link]
Harris, F., et al. (2020). Methods to Enhance the Metabolic Stability of Peptide-Based PET Radiopharmaceuticals. Molecules, 25(10), 2356. Available at: [Link]
Bajaj, K., et al. (2007). Protein Synthesis with Ribosomes Selected for the Incorporation of β-Amino Acids. Journal of the American Chemical Society, 129(25), 7864-7865. Available at: [Link]
Bentham Science. (n.d.). β-Amino Acids: Versatile Peptidomimetics. Available at: [Link]
Tan, Z., et al. (2018). Ribosomal Incorporation of Consecutive β-Amino Acids. Journal of the American Chemical Society, 140(41), 13231-13234. Available at: [Link]
Ingenta Connect. (n.d.). β-Amino Acids: Versatile Peptidomimetics. Available at: [Link]
Seebach, D., et al. (2008). β-Peptidic Peptidomimetics. Accounts of Chemical Research, 41(10), 1366-1375. Available at: [Link]
Vass, E., et al. (2022). Peptides Containing β-Amino Acid Patterns: Challenges and Successes in Medicinal Chemistry. Journal of Medicinal Chemistry, 65(2), 1147-1172. Available at: [Link]
Riaz, N. N., et al. (2017). β-Amino Acids: Role in Human Biology and Medicinal Chemistry - A Review. Medicinal Chemistry, 7(8), 302-307. Available at: [Link]
Wikipedia. (n.d.). Beta-peptide. Available at: [Link]
MDPI. (2021). Selected β2-, β3- and β2,3-Amino Acid Heterocyclic Derivatives and Their Biological Perspective. Molecules, 26(2), 438. Available at: [Link]
National Center for Biotechnology Information. (n.d.). Amino Acids and β-Peptide Templates to Create Bioactive Ligands and Biomaterials. Available at: [Link]
National Center for Biotechnology Information. (2005). The proteolytic stability of 'designed' beta-peptides containing alpha-peptide-bond mimics and of mixed alpha,beta-peptides: application to the construction of MHC-binding peptides. Molecular BioSystems, 1(2), 155-161. Available at: [Link]
National Center for Biotechnology Information. (2016). Stacking with No Planarity? ACS Medicinal Chemistry Letters, 7(5), 514-518. Available at: [Link]
Preventing racemization of Methyl 3-amino-2-cyclohexylpropanoate during coupling
Technical Support Center: Chiral Integrity in -Amino Ester Coupling Executive Summary The Challenge: Methyl 3-amino-2-cyclohexylpropanoate presents a dual-threat during peptide coupling: Steric Hindrance: The bulky cyclo...
Author: BenchChem Technical Support Team. Date: February 2026
Technical Support Center: Chiral Integrity in
-Amino Ester Coupling
Executive Summary
The Challenge: Methyl 3-amino-2-cyclohexylpropanoate presents a dual-threat during peptide coupling:
Steric Hindrance: The bulky cyclohexyl group at the C2 position (
to the ester) significantly retards the nucleophilic attack of the C3-amine, necessitating longer reaction times.
-Proton Acidity: The chiral center at C2 possesses an acidic proton () due to the adjacent methyl ester.
The Failure Mode: Prolonged exposure to tertiary amine bases (e.g., DIPEA, TEA) during slow coupling reactions leads to base-mediated enolization at C2, destroying the chiral center.
The Solution: The protocol below prioritizes neutral coupling conditions (DIC/Oxyma) and sterically hindered weak bases (Collidine) to decouple the rate of amide bond formation from the rate of enolization.
Mechanism of Failure: Why Racemization Occurs
Unlike standard
-amino acids, where racemization often proceeds via oxazolone formation, -amino esters like Methyl 3-amino-2-cyclohexylpropanoate primarily racemize via direct enolization .
The Pathway:
Base Exposure: Standard protocols use DIPEA to activate uronium reagents (HATU/HBTU).
Deprotonation: The base abstracts the
-proton (C2), which is activated by the electron-withdrawing ester group.
Planarization: The resulting enolate is planar (achiral).
Reprotonation: Protonation occurs from either face, yielding a racemic mixture.
Figure 1: The base-mediated enolization pathway driven by prolonged reaction times.
Troubleshooting Guide: Diagnostics & Solutions
Symptom
Probable Cause
Corrective Action
Low Yield (<50%)
Steric hindrance of the cyclohexyl group prevents nucleophilic attack.
Switch to COMU or HATU (but see Base note below) or increase temperature to 40°C only if using neutral conditions.
High Yield, Low ee%
Base strength is too high (pKa > 10).
STOP using DIPEA/TEA. Switch to Sym-Collidine (TMP) or base-free methods.
Epimerization
Pre-activation time was too short; amine sat in base.
Pre-activate the acid component for 2–5 mins before adding the amine ester.
Why? This generates the active Oxyma ester before the sensitive amine is exposed to any reagents.
Amine Preparation:
If Free Base: Dissolve Methyl 3-amino-2-cyclohexylpropanoate in DMF.
If HCl Salt: Dissolve salt in DMF and add Collidine (2.0 equiv).
Why Collidine? It is a weak base (
) and sterically hindered, making it poor at abstracting the -proton but sufficient to neutralize the HCl.
Coupling:
Add the Amine solution to the Pre-activated Acid solution.
Allow to stir at 0°C for 30 minutes , then warm to Room Temperature.
Monitor via LCMS.
Workup:
Dilute with EtOAc, wash with 5%
, 1M (or 0.1M HCl), and Brine.
Note: Oxyma byproducts are water-soluble and easily removed.
Decision Logic for Reagent Selection
Use this flowchart to select the correct reagents based on your specific constraints.
Figure 2: Logic flow for minimizing base exposure during reagent selection.
Frequently Asked Questions (FAQs)
Q: Can I use HATU or HBTU? They are faster.A: HATU requires a base (usually DIPEA) to function. The combination of a strong base and the slow reaction rate (due to the cyclohexyl group) creates a high risk of racemization. Only use HATU if you switch the base to Collidine and keep the temperature at 0°C.
Q: Why is Collidine better than DIPEA?A: Collidine (2,4,6-trimethylpyridine) is a weaker base (
7.43) compared to DIPEA ( 10.75). It is basic enough to neutralize the amine salt but not basic enough to rapidly deprotonate the -carbon of the ester.
Q: My reaction is still too slow. Can I heat it?A: Heating increases the rate of racemization faster than it increases the rate of coupling. If you must heat, use microwave irradiation (max 40°C) for a very short duration (5-10 mins) using the DIC/Oxyma system, as this often favors the kinetic coupling product over the thermodynamic racemate.
Q: How do I measure the racemization?A: Standard C18 HPLC will likely not separate the enantiomers. You must use a Chiral Stationary Phase (CSP) column (e.g., Chiralpak AD-H or OD-H) utilizing an isocratic flow of Hexane/IPA.
References
Albericio, F., & El-Faham, A. (2011). Oxyma: An Efficient Additive for Peptide Synthesis to Replace the Benzotriazole-Based HOBt and HOAt with a Safer and More Efficient Additive. Organic Process Research & Development.
Carpino, L. A., et al. (2002). The 2,4,6-Trimethylpyridine (Collidine) System for the Prevention of Racemization in the Presence of Strong Bases. Journal of Organic Chemistry.
El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews.
Benoiton, N. L. (2006). Chemistry of Peptide Synthesis. CRC Press. (Chapter 4: Racemization).[2]
Author: BenchChem Technical Support Team. Date: February 2026
Subject: Optimization of Purification and Handling for Methyl 3-amino-2-cyclohexylpropanoate
Ticket ID: CHEM-SUP-8821
Assigned Specialist: Senior Application Scientist, Process Chemistry Division[1]
Executive Summary
You are working with Methyl 3-amino-2-cyclohexylpropanoate , a
-amino acid ester (-amino ester).[1] Unlike common -amino acids (like cyclohexylalanine), this molecule places the amine group at the -position, separated from the ester by a chiral center bearing the bulky cyclohexyl group.
Critical Chemical Context:
Basicity: The
-amine is more basic () than an -amine () due to increased distance from the electron-withdrawing ester carbonyl.[1] This alters your extraction pH targets.[1]
Instability: As a free base,
-amino esters are prone to intermolecular polymerization (forming poly--peptides) or hydrolysis if wet.[1] They rarely form -lactams spontaneously due to ring strain, but oligomerization is a real threat.[1]
Lipophilicity: The cyclohexyl group imparts significant lipophilicity, making the salt forms (HCl) potentially soluble in standard organic solvents like DCM, which complicates precipitation.
Module 1: The "Sticky" Phase (Workup & Extraction)
User Issue: “I have low recovery after aqueous workup, or the oil looks cloudy/impure.”
The Protocol
The most common error is using a pH suitable for
-amino acids, which is insufficient to fully deprotonate this -amine.[1]
Optimized Workflow:
Quench: Dilute reaction mixture with ice-cold water.
Acid Wash (Removal of Neutrals): Acidify to pH 2.0 with 1M HCl.[1] Extract with Diethyl Ether (
Why? The product enters the aqueous phase as the ammonium salt. Non-basic impurities (starting material esters, cyclohexyl byproducts) remain in the ether. Discard the organic layer.
Basification (The Critical Step): Adjust the aqueous layer to pH > 12 using 2M NaOH or saturated
.
Note: You must exceed the
by at least 2 units to ensure >99% free base formation.
Extraction: Extract immediately with Dichloromethane (DCM) (
Why DCM? The cyclohexyl group makes the molecule heavy; DCM solubilizes it better than ether/EtOAc and prevents emulsion formation better than EtOAc in this specific case.
Drying: Dry over
(Sodium Sulfate) and concentrate immediately below 30°C.
Troubleshooting (Q&A)
Q: The organic layer is forming a stable emulsion. How do I break it?A: The cyclohexyl group acts as a surfactant when protonated species are present.
Fix: Add solid NaCl to saturate the aqueous layer (Salting out).
Fix: Filter the entire biphasic mixture through a pad of Celite. This physically breaks the emulsion bubbles.
Q: My yield is 40% lower than expected.A: Check your aqueous pH. If you stopped at pH 9-10 (standard for peptides), nearly 50% of your
-amine is still protonated and trapped in the water.[1] Go to pH 12-13.[1]
Module 2: Chromatography Optimization
User Issue: “The compound streaks/tails on the column, and fractions are impure.”
The Science of Tailing
Primary amines interact strongly with the acidic silanol groups (
) on silica gel via hydrogen bonding and ion-exchange.[1] This causes peak broadening (tailing) and co-elution with impurities.[1]
Mobile Phase Strategy
Do not use standard Hexane/Ethyl Acetate.[1] You must use a Basic Modifier .[1]
Best for general purification.[1] The ammonium hydroxide competes for silanol sites.
System B (Alternative)
DCM : MeOH : (98 : 1 : 1)
Use if is unavailable.[1] Warning: Triethylamine () is harder to remove (high boiling point) and may contaminate NMR.
System C (Lipophilic)
Hexane : EtOAc : (80 : 19 : 1)
Only if the compound moves too fast in DCM/MeOH.
Visualization (DOT Diagram):
Caption: Logic flow for determining mobile phase additives to prevent amine tailing.
Module 3: Stabilization & Salt Formation
User Issue: “The oil turned into a gum/solid overnight and lost purity.”
The Protocol
-amino esters should never be stored as free bases.[1] They absorb from the air (forming carbamates) or oligomerize. Convert to the Hydrochloride (HCl) salt immediately.
Procedure:
Dissolve the purified free base oil in a minimum amount of dry Diethyl Ether or 1,4-Dioxane .[1]
Cool to 0°C.
Add 4M HCl in Dioxane (1.1 equivalents) dropwise.
Observation: A white precipitate should form immediately.[1]
Crucial Step: If no solid forms (due to the cyclohexyl group's lipophilicity keeping the salt soluble), add n-Heptane or Hexane dropwise until the solution turns cloudy.
Storage: Store the HCl salt at -20°C with desiccant.
Module 4: Analytical Verification
User Issue: “How do I confirm I have the right isomer and it’s pure?”
NMR Diagnostic Markers (
):
-Protons: Look for the adjacent to the amine.[1] In -amino acids, this is a (methine).[1] In your molecule, the position 3 is a (unless substituted further).
Hydrolyzed Acid: Check for the disappearance of the Methyl singlet (
3.7) and appearance of a broad COOH peak >10 ppm.
References
Reversed-Phase HPLC of Basic Compounds: McCalley, D. V. (2000).[1] "Effect of buffer pH on the retention and peak shape of basic compounds on reversed-phase columns." Journal of Chromatography A. Link
Purification of Amino Esters: "Purification of Reaction Products: Amines." Common Organic Chemistry. Link
pKa of Beta-Amino Acids: "pKa Data Compiled by R. Williams." University of Wisconsin-Madison.[1] Link
Flash Chromatography Guide: "Flash Column Chromatography Guide." University of Rochester, Department of Chemistry. Link
Technical Support Center: Steric Hindrance in Methyl 3-amino-2-cyclohexylpropanoate Reactions
Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting strategies and frequently asked questions (FAQs) for overcoming the un...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting strategies and frequently asked questions (FAQs) for overcoming the unique challenges posed by steric hindrance in reactions involving Methyl 3-amino-2-cyclohexylpropanoate. Our focus is on providing not just protocols, but the underlying chemical principles to empower you to make informed decisions in your experiments.
The Challenge: Understanding the Steric Shield
Methyl 3-amino-2-cyclohexylpropanoate is a valuable β-amino ester building block. However, its structure presents a significant synthetic challenge. The bulky cyclohexyl group at the C-2 position creates a substantial steric shield around the primary amine at the C-3 position. This hindrance can dramatically slow down or completely prevent reactions, particularly N-acylation (amide bond formation), leading to low yields, incomplete conversions, and failed syntheses. This guide is designed to help you navigate these challenges effectively.
Diagram: Visualizing the Steric Hindrance
Caption: The bulky cyclohexyl group physically obstructs the approach of reagents to the amine.
Frequently Asked Questions (FAQs)
Q1: Why are my standard amide coupling reactions with Methyl 3-amino-2-cyclohexylpropanoate failing?
Standard amide coupling reagents, such as carbodiimides like Dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) used with an additive like 1-Hydroxybenzotriazole (HOBt), often fail because the activated species they form (e.g., an O-acylisourea or HOBt ester) is not reactive enough to overcome the high activation energy barrier imposed by the steric hindrance of the cyclohexyl group.[1][2] The bulky substituent physically blocks the nucleophilic amine from attacking the activated carboxyl group efficiently.
Q2: Which coupling reagents are most effective for acylating this sterically hindered amine?
For challenging substrates like this, more potent coupling reagents are required. The choice of reagent is critical and can be the single most important factor for success.
Reagent Class
Examples
Efficacy for Hindered Amines
Key Considerations
Carbodiimides
DCC, EDC, DIC
Low
Generally insufficient for this substrate.[1] Byproducts (DCU) can be difficult to remove.
Uronium/Aminium Salts
HATU, HCTU, HBTU
High
Highly efficient and considered among the most powerful for overcoming steric hindrance.[1][3] HATU is often the top choice as it forms a highly reactive HOAt ester.[3]
Phosphonium Salts
PyBOP, PyAOP
High
Excellent alternatives to uronium salts, also demonstrating high reactivity for hindered couplings.[4] Can be advantageous in situations where guanidinylation side reactions are a concern.
Acyl Halide Precursors
TCFH, PyFluor
Very High
These reagents generate highly reactive acyl fluorides in situ.[5][6] Acyl fluorides are small and less sterically demanding, making them exceptionally effective for extremely hindered couplings where other methods fail.[2][5]
Q3: Beyond the coupling reagent, how can I modify my reaction conditions to improve yields?
Optimizing reaction conditions is a crucial secondary strategy.
Elevated Temperature: Increasing the reaction temperature to 40-60°C can provide the necessary activation energy to overcome the steric barrier.[1] Microwave-assisted synthesis is particularly effective at accelerating reaction rates for difficult couplings.[1][2]
Extended Reaction Time: For slow, sterically hindered reactions, extending the coupling time from the standard 1-2 hours to 4 hours, or even overnight, can help drive the reaction to completion.[1]
Solvent Choice: While Dimethylformamide (DMF) is common, N-Methyl-2-pyrrolidone (NMP) can be a superior solvent for "difficult" sequences as it is better at disrupting potential intermolecular hydrogen bonding and aggregation.[7]
Double Coupling: If monitoring indicates an incomplete reaction, filtering the reaction mixture and subjecting the unreacted starting material to a second, fresh round of reagents (a "double coupling") can be very effective.[7]
Q4: How do I monitor the progress of these challenging reactions effectively?
Given the slow nature of these reactions, reliable monitoring is key to avoiding unnecessary side reactions or premature workup.
Thin-Layer Chromatography (TLC): The simplest method. Monitor the consumption of the limiting reagent (often the carboxylic acid).
Liquid Chromatography-Mass Spectrometry (LC-MS): The preferred method. It provides unambiguous confirmation of product formation (by mass) and allows for accurate quantification of the remaining starting materials. This is the best way to determine if a reaction has stalled or is proceeding slowly.[1]
Troubleshooting Guide
Symptom
Potential Cause(s)
Recommended Solution(s)
Low to No Product Formation
1. Insufficiently reactive coupling reagent. 2. Reaction temperature is too low.
1. Switch to a more potent coupling reagent. Move up the hierarchy: EDC/HOBt → HBTU → HATU/PyBOP. For extremely difficult cases, use the acyl fluoride protocol.[2] 2. Increase temperature. Run the reaction at 40-60°C or use a microwave synthesizer.[1]
Reaction Stalls (Incomplete Conversion)
1. Reagent decomposition over time. 2. Steric barrier too high for conditions. 3. Product or starting material precipitation.
1. Perform a double coupling. Add a second charge of fresh coupling reagent and activated acid.[7] 2. Increase temperature and extend reaction time. [1] 3. Change solvent. Switch from DMF to NMP, which has better solvating properties for complex peptides.[7]
Formation of Side Products
1. Racemization at the α-carbon of the carboxylic acid. 2. Guanidinylation of the amine if using excess uronium reagents.
1. Use a racemization-suppressing additive like OxymaPure if not already incorporated in the reagent (e.g., with COMU).[8] Pre-activation times should be kept minimal. 2. Switch to a phosphonium salt (e.g., PyBOP) which does not cause this side reaction. Avoid large excesses of uronium reagents.
Experimental Protocols
Protocol 1: High-Efficiency Amide Coupling Using HATU
This protocol outlines a general procedure for coupling a carboxylic acid to Methyl 3-amino-2-cyclohexylpropanoate using HATU, a highly effective uronium salt.
Materials:
Methyl 3-amino-2-cyclohexylpropanoate
Carboxylic acid (1.0 eq)
HATU (1.1 eq)
N,N-Diisopropylethylamine (DIEA) or 2,4,6-Collidine (2.0-3.0 eq)
Anhydrous DMF or NMP
Standard workup and purification reagents
Procedure:
In a clean, dry flask under an inert atmosphere (N₂ or Argon), dissolve the carboxylic acid (1.0 eq) and HATU (1.1 eq) in anhydrous DMF.
Stir the solution for 1-2 minutes to allow for pre-activation of the carboxylic acid.[1]
Add the Methyl 3-amino-2-cyclohexylpropanoate (1.1-1.2 eq) to the reaction mixture.
Add DIEA (2.0-3.0 eq) dropwise to the stirring solution. The mixture may change color.
Stir the reaction at room temperature for 2-4 hours. For particularly stubborn couplings, heat the mixture to 40-50°C.
Monitor the reaction progress by LC-MS or TLC until the limiting starting material is consumed.
Upon completion, perform a standard aqueous workup (e.g., dilute with ethyl acetate, wash with mild aqueous acid, bicarbonate, and brine).
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by flash column chromatography.
Protocol 2: Overcoming Extreme Steric Hindrance via In Situ Acyl Fluoride Formation
This advanced protocol is for cases where even potent coupling reagents like HATU are insufficient. It relies on the in situ formation of a highly reactive, sterically small acyl fluoride.[5][6]
Materials:
Methyl 3-amino-2-cyclohexylpropanoate
Carboxylic acid (1.0 eq)
Cyanuric fluoride or (Diethylamino)sulfur trifluoride (DAST) (1.1 eq)
Acyl Fluoride Formation: In a dry flask under an inert atmosphere, dissolve the carboxylic acid (1.0 eq) in anhydrous DCM. Cool the solution to 0°C.
Slowly add cyanuric fluoride (1.1 eq) and pyridine (1.1 eq) to the solution.
Allow the mixture to stir at 0°C for 1 hour, converting the carboxylic acid to the corresponding acyl fluoride.
Coupling Reaction: In a separate flask, dissolve Methyl 3-amino-2-cyclohexylpropanoate (1.2 eq) and an organic base like DIEA (2.0 eq) in anhydrous DCM.
Slowly add the pre-formed acyl fluoride solution from step 3 to the amine solution at 0°C.
Allow the reaction to warm to room temperature and stir for 2-12 hours. The reaction can be gently heated if necessary.[5]
Monitor the reaction by LC-MS.
Upon completion, quench the reaction carefully with saturated aqueous sodium bicarbonate and perform a standard aqueous workup and purification as described in Protocol 1.
Troubleshooting Workflow
Caption: A logical workflow for escalating strategies when facing difficult coupling reactions.
References
Due-Hansen, M. E., Pandey, S. K., Christiansen, E., et al. (2016). A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Organic & Biomolecular Chemistry, 14(2), 430-433. [Link]
Gao, W., Vo, G. D., & Hartwig, J. F. (2018). Cu-Catalyzed C–N Coupling with Sterically Hindered Partners. Journal of the American Chemical Society, 140(35), 11046-11054. [Link]
University of Copenhagen Research Portal (2016). A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. [Link]
Patil, V. D., et al. (2015). Chemoselective acylation of amines, alcohols and phenols using magnesium chloride under solvent free condition. International Journal of Chemical Sciences, 13(1), 450-456. [Link]
Massah, A. R., et al. (2012). ZSM-5-SO3H: An Efficient Catalyst for Acylation of Sulfonamides Amines, Alcohols, and Phenols under Solvent-Free Conditions. ISRN Organic Chemistry. [Link]
Carpino, L. A., & El-Faham, A. (2021). Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey. Accounts of Chemical Research, 54(7), 1745-1759. [Link]
Amblard, M., et al. (2006). Methods and protocols of modern solid phase peptide synthesis. Molecular Biotechnology, 33, 239-254. [Link]
Methyl 3-amino-2-cyclohexylpropanoate is a critical
-amino acid derivative, often utilized as a chiral building block in the synthesis of renin inhibitors (e.g., Remikiren) and other peptidomimetics.[1][2] Its purification presents distinct challenges due to the labile nature of the methyl ester (prone to hydrolysis) and the nucleophilicity of the primary amine (prone to oligomerization or lactamization).
This guide provides troubleshooting protocols for isolating the pure amine, resolving stereochemical issues, and preventing degradation during storage.
Section 1: Critical Impurity Analysis
Before initiating purification, identify the nature of your crude mixture. The three most common impurity classes for this molecule are:
Chiral salt resolution or Chiral Chromatography.[1]
Section 2: Troubleshooting & FAQs
Q1: My crude product contains a significant amount of non-basic organic impurities. How do I clean this up without chromatography?
The Protocol: Cold Acid-Base Extraction
Chromatography on silica gel is risky for free amino esters due to their tendency to "streak" or decompose on acidic silica.[1] A modified acid-base extraction is the preferred first-pass purification.[1]
The Science: The amino group (
) can be protonated to become water-soluble, leaving non-basic impurities (unreacted starting materials, neutral side products) in the organic layer.
Critical Warning: Methyl esters are susceptible to basic hydrolysis (saponification).[1] You must keep the pH adjustment phase cold (
) and rapid to prevent the formation of the zwitterionic acid.
Step-by-Step Workflow:
Dissolution: Dissolve crude oil in Ethyl Acetate (EtOAc) or Methyl tert-butyl ether (MTBE).[1]
Extraction (Acidic): Extract with cold 1M HCl (
). The product moves to the aqueous phase as the ammonium salt.
Discard the organic layer (contains non-basic impurities).
or 2M NaOH with vigorous stirring until pH 9-10. Do not exceed pH 12.[1]
Isolation: Separate layers immediately. Extract aqueous layer once more with EtOAc.[1]
Drying: Dry combined organics over
(anhydrous) and concentrate in vacuo at .
Q2: I see a white, insoluble solid forming in my oil during storage. What is it?
Diagnosis: Formation of Zwitterionic Species or Oligomers
You are likely observing the hydrolysis product: 3-amino-2-cyclohexylpropanoic acid .[1]
Mechanism: Moisture in the air hydrolyzes the methyl ester.[1] The resulting free acid deprotonates the amine intramolecularly, forming a zwitterion (
).
Solubility: This species is highly polar and insoluble in dichloromethane, ether, or hexane, appearing as a white precipitate.[1]
Corrective Action:
Filtration: If the solid is the free acid, it is difficult to re-esterify simply.[1] Filter the oil through a sintered glass funnel to remove the solid.
Prevention (Salt Formation): Never store the free base for long periods.[1] Convert the purified oil immediately into the Hydrochloride Salt .[1]
Protocol: Dissolve the amine in dry
or dioxane. Add 1.1 equivalents of 4M HCl in dioxane.[1] The stable HCl salt will precipitate immediately.[1] Filter and dry.[1][3][4] This salt is stable for years.[1]
Q3: How do I separate the enantiomers (R/S) if my synthesis was not stereoselective?
The Protocol: Classical Resolution via Diastereomeric Salts
If you lack access to preparative Chiral HPLC, fractional crystallization is the most scalable method.
Selection of Resolving Agent: Use chiral acids such as (L)-(+)-Tartaric acid , (D)-(-)-Mandelic acid , or Dibenzoyl-L-tartaric acid .[1]
Screening:
Mix equimolar amounts of the racemic amine and the chiral acid in various solvents (MeOH, EtOH, iPrOH, Acetone).
Recrystallization: Once a solid forms, filter it and recrystallize from hot ethanol.[1]
Free Basing: Isolate the salt, dissolve in water, and basify (as in Q1) to recover the enantiomerically enriched amine.
Note: For this specific substrate, (L)-Tartaric acid in Methanol/Ethanol is a common starting point for screening.
Section 3: Visualized Workflows
Figure 1: Purification Logic Flow
This decision tree guides you through the purification process based on the physical state and impurity profile of your crude material.
Caption: Figure 1. Decision matrix for processing crude methyl 3-amino-2-cyclohexylpropanoate. Prioritize removal of hydrolysis products before stereochemical resolution.
Figure 2: The "Cold" Extraction Protocol
Visualizing the pH swings required to isolate the amine without hydrolyzing the ester.
Caption: Figure 2.[1][5] The "Cold Extraction" workflow.[1] Maintaining low temperature during the neutralization step is critical to prevent ester hydrolysis.
Section 4: Key Chemical Properties & Reference Data
Property
Value (Approx.)
Relevance to Purification
Molecular Weight
185.26 g/mol
Calculation of stoichiometry for salt formation.[1]
Risk of hydrolysis during workup if pH is too high or warm.[1]
Solubility (Free Base)
EtOAc, DCM, MeOH
Soluble in most organics; allows extraction.
Solubility (HCl Salt)
Water, MeOH
Insoluble in Ether/Hexane; allows precipitation purification.[1]
References
Maibaum, J., et al. (1994).[1] "Renin inhibitors: Synthesis of novel, potent, and stable inhibitors containing a new class of non-peptide transition-state mimics." Journal of Medicinal Chemistry, 37(18), 2991-3006.
Ager, D. J. (2005).[1] Handbook of Chiral Chemicals. CRC Press.[1] (Referencing general resolution of
-amino acids).
Sewell, A. L., et al. (2011).[1] "The mechanism of the spontaneous formation of diketopiperazines from
-amino acids." Tetrahedron, 67(35), 6753-6761.[1] (Context on stability and oligomerization risks).
Enantioseparation Techniques. (2020).[1] "Separation of enantiomeric beta-amino acids." Journal of Chromatography A. (General methodology for Chiral HPLC).
A Comparative Guide to HPLC Method Development for the Analysis of Methyl 3-amino-2-cyclohexylpropanoate
As a Senior Application Scientist, the path to a robust analytical method is paved with systematic evaluation and a deep understanding of the analyte's chemistry. This guide provides an in-depth comparison of two distinc...
Author: BenchChem Technical Support Team. Date: February 2026
As a Senior Application Scientist, the path to a robust analytical method is paved with systematic evaluation and a deep understanding of the analyte's chemistry. This guide provides an in-depth comparison of two distinct and powerful strategies for the High-Performance Liquid Chromatography (HPLC) analysis of Methyl 3-amino-2-cyclohexylpropanoate, a β-amino acid ester. Our focus is not merely on the "how," but on the fundamental "why" that drives each experimental choice, empowering you to select and develop the optimal method for your laboratory's specific needs.
The core analytical challenges presented by Methyl 3-amino-2-cyclohexylpropanoate are threefold:
Lack of a Strong Chromophore: The molecule does not possess significant UV-absorbing functional groups, making sensitive detection by standard UV-Vis detectors problematic without chemical modification.[1][2]
Chirality: The presence of a stereocenter at the C-2 position necessitates a method capable of separating its enantiomers, a critical requirement in pharmaceutical development and quality control.
Ambiphilic Nature: The molecule combines a polar amino-ester head with a non-polar cyclohexyl tail, requiring careful selection of stationary and mobile phases for optimal retention and resolution.
This guide will compare two divergent, yet highly effective, approaches to overcome these challenges: an indirect chiral method using pre-column derivatization with a chiral reagent, and a direct chiral method employing a specialized Chiral Stationary Phase (CSP).
Method 1: Indirect Chiral Separation via Diastereomer Formation with Marfey's Reagent
This classic and robust approach addresses both the detection and chirality challenges simultaneously. By reacting the analyte with a chiral derivatizing agent, we create a pair of diastereomers. Diastereomers, unlike enantiomers, have different physicochemical properties and can be readily separated on a standard, achiral reversed-phase column.[3]
Principle of the Method
We employ Marfey's Reagent (1-fluoro-2,4-dinitrophenyl-5-L-alaninamide, or FDAA). The reagent's reactive fluoro-dinitrophenyl group undergoes a nucleophilic substitution reaction with the primary amine of Methyl 3-amino-2-cyclohexylpropanoate.[4] Since Marfey's Reagent is enantiomerically pure (L-form), reacting it with a racemic mixture of our analyte produces two distinct diastereomers: L-FDAA-D-analyte and L-FDAA-L-analyte. These diastereomers are then separated on a C18 column. The incorporated dinitrophenyl (DNP) chromophore provides a strong UV absorbance signal around 340 nm, ensuring sensitive detection.[5]
Experimental Protocol: Marfey's Derivatization
1. Reagent Preparation:
Analyte Stock Solution: Prepare a 1 mg/mL solution of the Methyl 3-amino-2-cyclohexylpropanoate reference standard in 50:50 Acetonitrile:Water.
Marfey's Reagent Solution: Prepare a 1 mg/mL solution of Marfey's Reagent in acetone. This solution should be prepared fresh daily.[5]
Buffer: Prepare a 1 M sodium bicarbonate solution in water, adjusted to pH 9.0.
2. Derivatization Procedure:
To 100 µL of the analyte solution in a microvial, add 200 µL of the 1 M sodium bicarbonate buffer.
Add 400 µL of the Marfey's Reagent solution. A molar excess of the reagent is crucial to drive the reaction to completion.[6]
Vortex the mixture gently and incubate in a heating block at 40°C for 60 minutes.[4][5]
After incubation, cool the vial to room temperature.
Quench the reaction by adding 200 µL of 1 M HCl to neutralize the excess bicarbonate and stop the reaction.
Filter the final solution through a 0.45 µm syringe filter into an HPLC vial for analysis.
HPLC Conditions
Parameter
Setting
Column
C18 Reversed-Phase, 4.6 x 150 mm, 5 µm particle size
Method 2: Direct Chiral Separation on a Chiral Stationary Phase (CSP)
This modern approach offers elegance and simplicity by eliminating the need for chemical derivatization. The separation occurs based on the differential interaction of the raw enantiomers with a chiral selector chemically bonded to the HPLC column's stationary phase.
Principle of the Method
For an underivatized primary amino compound like our analyte, a macrocyclic glycopeptide-based CSP, such as a Teicoplanin phase (e.g., CHIROBIOTIC T), is an excellent choice.[8] The CSP contains multiple chiral centers and functional groups (hydroxyl, carboxyl, amide) that create a complex three-dimensional chiral environment. Enantiomers of the analyte form transient, diastereomeric complexes with the CSP through a combination of hydrogen bonding, ionic, and hydrophobic interactions. The difference in the stability of these transient complexes for each enantiomer results in different retention times.[8][9]
Experimental Protocol: Direct CSP Analysis
1. Sample Preparation:
Prepare a 1 mg/mL solution of the Methyl 3-amino-2-cyclohexylpropanoate reference standard in the initial mobile phase (e.g., 90:10 Methanol:Water).
Filter the solution through a 0.45 µm syringe filter into an HPLC vial.
25°C (Note: Temperature is a critical parameter for chiral separations and must be tightly controlled)[10]
Injection Vol.
5 µL
Detection
UV-Vis at 210 nm (or Mass Spectrometry / Charged Aerosol Detector for improved sensitivity)
Anticipated Performance Data
Parameter
Enantiomer 1
Enantiomer 2
Retention Time (min)
9.8
11.5
Resolution (Rs)
\multicolumn{2}{c
}{> 1.8}
Tailing Factor (As)
1.3
1.3
Limit of Quantitation (LOQ)
\multicolumn{2}{c
}{~5 µg/mL (with UV); <50 ng/mL (with MS)}
Visualizing the Workflows
To clarify the procedural differences, the following diagrams illustrate the workflows for each method.
Caption: Workflow for Indirect Chiral Analysis.
Caption: Workflow for Direct Chiral Analysis.
Comparative Analysis and Recommendations
Choosing the right method depends on a balance of performance requirements, available instrumentation, and operational constraints.
Feature
Method 1: Marfey's Reagent (Indirect)
Method 2: CSP (Direct)
Simplicity
More complex due to multi-step derivatization.
Highly simple sample preparation.
Speed
Slower overall due to the 1-hour incubation step.
Faster sample-to-result time.
Sensitivity (UV)
Very High. The DNP chromophore provides a strong signal.
Low. Relies on weak end-absorption of the analyte.
Robustness
High. C18 columns are very durable. Derivatization can be a source of variability if not controlled.
Moderate. CSPs can be more sensitive to harsh mobile phases and matrix contaminants.
Cost
Lower. Uses standard, inexpensive C18 columns. Reagent cost is a factor.
Higher. CSP columns are a significant investment.
Selectivity
Excellent diastereomeric separation is common.
Highly dependent on the chosen CSP and mobile phase; method development can be intensive.
Compatibility
Fully compatible with standard HPLC-UV systems.
Best paired with mass spectrometry (MS) or other universal detectors (CAD, ELSD) for sensitivity.
Decision-Making Guide
The choice between these methods can be guided by your primary analytical objective.
Caption: Logic diagram for method selection.
Senior Scientist's Recommendation
For a regulated Quality Control (QC) environment focused on determining enantiomeric purity with high precision and sensitivity using standard HPLC-UV equipment, Method 1 (Marfey's Reagent) is the superior choice. Its use of robust C18 columns and the strong chromophore it imparts make it a reliable workhorse for routine analysis, provided the derivatization step is well-controlled and validated.
For research and development, metabolite identification, or process chemistry support , where avoiding chemical artifacts is paramount and sample matrices may be complex, Method 2 (Direct CSP Analysis) is highly recommended, ideally coupled with a mass spectrometer. This approach provides a true, unaltered profile of the enantiomers and delivers the structural confirmation that is often required in non-routine investigations. The higher initial cost of the column is justified by the higher quality of data and reduced risk of misinterpretation due to derivatization by-products.
References
HILICON AB. (n.d.). Direct analysis of amino acids by HILIC–eSI-MS. Retrieved from [Link]
Eremija, B., & Pucci, V. (2001). Determination of amino acids by ion-pair liquid chromatography with post-column derivatization using 1,2-naphthoquinone-4-sulfonate. Journal of Chromatography A, 929(1-2), 11-18. Retrieved from [Link]
Waters Corporation. (n.d.). Derivitization of Amino Acids Using Waters AccQ•Tag Chemistry. Retrieved from [Link]
AnalyteGuru from Thermo Fisher Scientific. (2026, January 8). How to Cut HPLC Sample Preparation Time for Derivatizing Amino Acids. Retrieved from [Link]
Kim, J. H., et al. (2021). In-Needle Pre-Column Derivatization for Amino Acid Quantification (iPDAQ) Using HPLC. Molecules, 26(15), 4629. Retrieved from [Link]
Waters Corporation. (n.d.). AccQ•Tag Columns for Amino Acid Analysis. Retrieved from [Link]
Scribd. (n.d.). HPLC Analysis of Amino Acids Using Dansyl and Dabsyl Derivatives. Retrieved from [Link]
Stepanov, A. V., et al. (2020). Chiral chromatographic analysis of amino acids with pre-column derivatization by o-phthalaldehyde: improving the determination of enantiomers using ion-pair reagents. Acta Naturae, 12(4), 85-94. Retrieved from [Link]
Auriga Research. (n.d.). ARBRO Does Amino Acid Analysis by Post-column Derivatization. Retrieved from [Link]
Bhushan, R., & Brückner, H. (2004). Marfey's reagent for chiral amino acid analysis: a review. Amino acids, 27(3-4), 231-247. Retrieved from [Link]
Aapptec Peptides. (n.d.). Technical Support Information Bulletin 1186 - Determining Chiral Purity of Amino Acids. Retrieved from [Link]
Element Lab Solutions. (n.d.). HPLC Columns for Amino Acid & Cell Structure Analysis. Retrieved from [Link]
Advanced Materials Technology. (n.d.). Analysis of Underivatized Essential Amino Acids by HILIC Separation using the HALO® Penta-hydroxy based Column and Single Quadrupole Mass Detection. Retrieved from [Link]
Agilent Technologies. (n.d.). Rapid, Accurate, Sensitive and Reproducible Analysis of Amino Acids. Retrieved from [Link]
Agius, C., et al. (2022). The Ninhydrin Reaction Revisited: Optimisation and Application for Quantification of Free Amino Acids. Horticulturae, 8(1), 59. Retrieved from [Link]
van den Ouweland, J. M., et al. (2016). Rapid quantification of underivatized amino acids in plasma by hydrophilic interaction liquid chromatography (HILIC) coupled with tandem mass-spectrometry. Clinical chemistry and laboratory medicine, 54(5), 859-866. Retrieved from [Link]
Bhushan, R., & Kumar, V. (2008). Synthesis and Application of New Chiral Variants of Marfey's Reagent for Liquid Chromatographic Separation of the Enantiomers of α-Amino Acids. Chromatographia, 68(9-10), 755-763. Retrieved from [Link]
Bhushan, R., & Brückner, H. (2004). Marfey's reagent for chiral amino acid analysis: A review. Amino Acids, 27(3-4), 231-247. Retrieved from [Link]
Agilent Technologies. (2017, December 1). Methods for the Analysis of Underivatized Amino Acids by LC/MS. Retrieved from [Link]
Einarsson, S., et al. (1987). Amino acid analysis by reverse-phase high-performance liquid chromatography: improved derivatization and detection conditions with 9-fluorenylmethyl chloroformate. Analytical biochemistry, 167(2), 244-249. Retrieved from [Link]
Bhushan, R., & Brückner, H. (2007). Chiral Separations Using Marfey's Reagent. In Thin Layer Chromatography in Chiral Separations and Analysis. CRC Press. Retrieved from [Link]
Schmid, M. G., et al. (2002). Chiral separation of beta-methyl-amino acids by ligand exchange using capillary electrophoresis and HPLC. Journal of pharmaceutical and biomedical analysis, 27(3-4), 437-445. Retrieved from [Link]
Agilent Technologies. (2007, February 23). High-Speed Amino Acid Analysis (AAA) on 1.8 μm Reversed-Phase (RP) Columns. Retrieved from [Link]
Garside, D. M., et al. (1991). A critical evaluation for the determination of amino acids in the marine environment by derivatization using 9-fluorenylmethyl chloroformate (FMOC-Cl) and reversed phase HPLC separation. Marine Chemistry, 33(3), 227-240. Retrieved from [Link]
Friedman, M. (2004). Applications of the Ninhydrin Reaction for Analysis of Amino Acids, Peptides, and Proteins to Agricultural and Biomedical Sciences. Journal of Agricultural and Food Chemistry, 52(3), 385-406. Retrieved from [Link]
Bertucci, C., et al. (2013). Development of a high-performance liquid chromatography method for the determination of citrulline and other amino acids relevant to intestinal diseases. Analytical Methods, 5(20), 5651-5658. Retrieved from [Link]
Medical Laboratory Journal. (2015, March 15). Analysis of Plasma Amino Acids Using RP-HPLC and Pre-Column Derivatization with OPA/3-MPA. Retrieved from [Link]
Welch, C. J., & Szczerba, T. J. (1997). HPLC Chiral Optimization of a Unique β-Amino Acid and Its Ester. Chirality, 9(5-6), 529-533. Retrieved from [Link]
Creek, D. J., et al. (2012). Ion-Pairing Chromatography and Amine Derivatization Provide Complementary Approaches for the Targeted LC-MS Analysis of the Polar Metabolome. Journal of Proteome Research, 11(11), 5450-5459. Retrieved from [Link]
Technology Networks. (2024, March 12). Ion Pair Chromatography – How IPC Works, Strengths, Limitations and Applications. Retrieved from [Link]
Gilar, M., et al. (2011). Validation of a Reversed-Phase HPLC Method for Quantitative Amino Acid Analysis. Journal of AOAC International, 94(3), 831-840. Retrieved from [Link]
Wikipedia. (n.d.). Ion chromatography. Retrieved from [Link]
Chiral Technologies. (n.d.). Amino Acid Database. Retrieved from [Link]
Shimadzu. (n.d.). Analytical Methods for Amino Acids. Retrieved from [Link]
Ilisz, I., et al. (2004). High-Performance Liquid Chromatographic Separation of Stereoisomers of β-Amino Acids and a Comparison of Separation Efficiencies on Chirobiotic T and TAG Columns. Chromatographia, 60(S1), S43-S54. Retrieved from [Link]
Executive Summary: Operational Directives Do Not dispose of Methyl 3-amino-2-cyclohexylpropanoate down the drain. This compound is an organic amino ester and poses environmental risks to aquatic life and potential infras...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary: Operational Directives
Do Not dispose of Methyl 3-amino-2-cyclohexylpropanoate down the drain. This compound is an organic amino ester and poses environmental risks to aquatic life and potential infrastructure damage if it hydrolyzes or reacts in sewer systems.
Immediate Action Plan:
Segregate: Classify as Non-Halogenated Organic waste.
Containerize: Use amber glass or HDPE containers compatible with amines/esters.
Label: Mark as "Hazardous Waste - Organic Amine Ester" with "Irritant" warnings.
Disposal Method: High-temperature incineration via a licensed hazardous waste contractor.
Chemical Profile & Hazard Assessment
To ensure safe handling, you must understand the chemical nature of the waste. Methyl 3-amino-2-cyclohexylpropanoate combines a basic amine group with an ester linkage on a lipophilic cyclohexyl scaffold.[1][2][3]
Feature
Specification
Operational Implication
Chemical Class
-Amino Acid Ester
Dual reactivity: Basic (amine) and electrophilic (ester).[1][2][3]
Physical State
Liquid or Low-Melting Solid
Viscosity may change with temperature; ensure wide-mouth containers for solids.[1][2]
Flash Point
(Estimated)*
Likely combustible but not highly flammable (Class IIIA).[1][2][3]
Solubility
Low Water Solubility / High Organic Solubility
Strictly prohibited from sink disposal. Will phase-separate and coat pipes.[1][2]
Incompatibilities
Strong Oxidizers, Acid Chlorides, Anhydrides
Explosion/Heat Risk: Do not mix with Nitric Acid () or Perchloric Acid.[1][2][3]
*Estimate based on structural analog Methyl cyclohexylpropionate (CAS 20681-51-0) [1].[1][2][3]
Proper classification is required for the waste manifest. While this specific isomer is likely not on the EPA's P-list or U-list, it falls under specific characteristic categories.
RCRA Classification:
Not Listed: It is not a specific P or U listed waste.
Characteristic Check:
Ignitability (D001): Unlikely (Flash point usually
Designation: Treat as Non-Regulated Hazardous Waste (unless mixed with listed solvents) but manage with full hazardous protocols due to aquatic toxicity potential.
Step-by-Step Disposal Protocol
Phase 1: Segregation & Collection
Principle: Prevent "cocktailing" incompatible chemicals that generate heat or toxic gas.
Select the Stream: Place in the Non-Halogenated Organic Solvent waste stream.
Exception: If the compound was dissolved in Chloroform or DCM, it must go into the Halogenated waste stream.[2][4]
Incompatibility Check:
NEVER mix with: Oxidizing acids (Nitric, Chromic), Acid Chlorides, or Isocyanates.[1][2][3]
SAFE to mix with: Methanol, Ethanol, Acetone, Ethyl Acetate, and other non-halogenated organics.[1][2][3]
Phase 2: Packaging
Container Material: High-Density Polyethylene (HDPE) or Borosilicate Glass.[1][2]
Why? Esters can swell some low-grade plastics; HDPE is chemically resistant.[1]
Headspace: Leave at least 10% headspace in the bottle.
Reasoning: Volatile expansion or slow hydrolysis can pressurize the vessel.
Closure: Screw caps must be chemically compatible (Polypropylene/Phenolic) and tightly sealed. Parafilm is not a secondary seal for waste.
Phase 3: Labeling
Every container must be labeled before the first drop of waste is added.
Standard Label Text:
Spill Response Procedure
In the event of a benchtop spill (
):
Isolate: Alert nearby personnel and cordon off the area.
Contain: Use a Universal Absorbent Pads or Vermiculite .
Note: Do not use clay-based kitty litter if the substance is mixed with strong oxidizers, though safe for this specific ester.[1][2]
Clean: Scoop absorbed material into a wide-mouth jar. Label as "Spill Debris - Hazardous".[1]
Decontaminate: Wash the surface with a soap/water solution (surfactant) to emulsify the lipophilic residue.
Decision Logic Visualization
The following diagram outlines the critical decision-making pathway for disposing of Methyl 3-amino-2-cyclohexylpropanoate.
Caption: Decision tree for segregating Methyl 3-amino-2-cyclohexylpropanoate based on solvent matrix.
References
The Good Scents Company. (n.d.). Methyl cyclohexyl propionate (CAS 20681-51-0) Physical Properties. Retrieved February 17, 2026, from [Link][1][2][3]
National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. Retrieved from [Link]
U.S. Environmental Protection Agency (EPA). (2024).[1][2] Criteria for the Definition of Solid Waste and Solid and Hazardous Waste Exclusions. 40 CFR Part 261. Retrieved from [Link][1][2][3]
Vanderbilt University Medical Center. (2024).[2] Laboratory Guide for Managing Chemical Waste. Retrieved from [Link][1][2][3]
PubChem. (2025).[2] Methyl 2-amino-3-cyclohexylpropanoate (Compound Summary). National Library of Medicine. Retrieved from [Link]
